Methyl 2-iodo-4-methylbenzoate

• CAS: 103440-56-8

Core Science & Biosynthesis

The Spectroscopic Signature of Methyl 2-iodo-4-methylbenzoate: A Predictive and Interpretive Guide

Abstract

This technical guide provides a detailed predictive analysis of the spectroscopic data for methyl 2-iodo-4-methylbenzoate, a key intermediate in various synthetic pathways. In the absence of extensive publicly available experimental spectra for this specific molecule, this document leverages established principles of nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry (MS), supported by empirical data from closely related structural analogs. By examining the influence of substituent effects on the benzene ring, we construct a robust theoretical framework for the interpretation of its ¹H NMR, ¹³C NMR, IR, and MS spectra. This guide is intended for researchers, scientists, and professionals in drug development and materials science who require a comprehensive understanding of the spectroscopic characteristics of substituted benzoate esters.

Introduction: The Rationale for Predictive Spectroscopy

Methyl 2-iodo-4-methylbenzoate is a valuable building block in organic synthesis, yet its complete spectroscopic characterization is not widely documented in public literature. Understanding the expected NMR, IR, and MS data is crucial for reaction monitoring, quality control, and structural confirmation. This guide addresses this knowledge gap by employing a predictive approach grounded in the fundamental principles of spectroscopy and supported by comparative analysis with analogous compounds.

The strategic placement of the iodo, methyl, and methyl ester groups on the benzene ring creates a unique electronic environment, which in turn governs its distinct spectroscopic fingerprint. By dissecting the individual and combined effects of these substituents, we can anticipate the chemical shifts, coupling constants, vibrational frequencies, and fragmentation patterns with a high degree of confidence.

Predicted ¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum provides information about the chemical environment of the hydrogen atoms in a molecule. For methyl 2-iodo-4-methylbenzoate, we expect to see distinct signals for the aromatic protons, the methyl ester protons, and the ring-substituted methyl protons.

Predicted Chemical Shifts and Multiplicity

The predicted ¹H NMR spectrum is characterized by the following signals:

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Justification
H-6	7.8 - 8.0	Doublet (d)	This proton is ortho to the electron-withdrawing ester group, leading to a significant downfield shift. It will be split by the adjacent H-5.
H-5	7.2 - 7.4	Doublet of Doublets (dd)	This proton is coupled to both H-6 and H-3.
H-3	7.6 - 7.8	Singlet (or very small doublet)	This proton is ortho to the bulky iodine atom. The coupling to H-5 might be very small or unresolved, appearing as a singlet. The iodine's deshielding effect will shift it downfield.
-OCH₃ (Ester)	3.8 - 4.0	Singlet (s)	This is a typical chemical shift for methyl ester protons.
-CH₃ (Ring)	2.3 - 2.5	Singlet (s)	This is a characteristic chemical shift for a methyl group attached to an aromatic ring.

Causality Behind Predictions: The predictions are based on the additive effects of substituents on the chemical shifts of aromatic protons. The electron-withdrawing nature of the methyl ester group deshields the ortho (H-6) and para protons. The iodine atom also exerts a deshielding effect due to its electronegativity and anisotropy. The methyl group is weakly electron-donating, causing a slight shielding effect.

Experimental Protocol: ¹H NMR Acquisition

A standardized protocol for acquiring the ¹H NMR spectrum of a novel compound like methyl 2-iodo-4-methylbenzoate is as follows:

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Instrument Setup: Utilize a 400 MHz (or higher) NMR spectrometer.

• Acquisition Parameters:

  • Number of scans: 16-32 (adjust for signal-to-noise)

  • Relaxation delay: 1-2 seconds

  • Pulse width: 90°

  • Spectral width: -2 to 12 ppm

• Data Processing: Apply a Fourier transform to the acquired free induction decay (FID), followed by phase and baseline correction. Integrate the signals to determine the relative proton ratios.

Predicted ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹³C NMR spectrum reveals the chemical environment of each carbon atom. For methyl 2-iodo-4-methylbenzoate, we anticipate nine distinct signals.

Predicted Chemical Shifts

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Justification
C=O (Ester)	165 - 168	Typical chemical shift for an ester carbonyl carbon.
C-1 (C-COOCH₃)	130 - 135	Aromatic carbon attached to the ester group.
C-2 (C-I)	90 - 95	The "heavy atom effect" of iodine causes a significant upfield shift for the directly attached carbon.
C-3	138 - 142	Aromatic CH carbon, deshielded by the adjacent iodine.
C-4 (C-CH₃)	140 - 145	Aromatic carbon attached to the methyl group.
C-5	128 - 132	Aromatic CH carbon.
C-6	130 - 134	Aromatic CH carbon, deshielded by the ortho ester group.
-OCH₃ (Ester)	51 - 53	Typical chemical shift for a methyl ester carbon.
-CH₃ (Ring)	20 - 22	Typical chemical shift for a methyl group on an aromatic ring.

Expert Insight: The most telling signal in the ¹³C NMR spectrum will be the carbon bearing the iodine (C-2). The large, electron-rich iodine atom induces a significant upfield shift, a phenomenon known as the "heavy atom effect." This provides a definitive marker for confirming the position of the iodine substituent.

Experimental Protocol: ¹³C NMR Acquisition

• Sample Preparation: Use the same sample prepared for ¹H NMR.

• Instrument Setup: Utilize a 100 MHz (or higher) NMR spectrometer.

• Acquisition Parameters:

  • Acquisition mode: Proton-decoupled.

  • Number of scans: 1024 or more (due to the low natural abundance of ¹³C).

  • Relaxation delay: 2-5 seconds.

  • Pulse width: 30-45°.

  • Spectral width: 0 to 220 ppm.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction.

Predicted Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting their characteristic vibrations.

Predicted Key Absorption Bands

Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Intensity
C-H stretch (aromatic)	3000 - 3100	Medium to Weak
C-H stretch (aliphatic)	2850 - 3000	Medium
C=O stretch (ester)	1715 - 1730	Strong, Sharp
C=C stretch (aromatic)	1580 - 1610, 1450 - 1500	Medium to Strong
C-O stretch (ester)	1250 - 1300 (asymmetric), 1000 - 1100 (symmetric)	Strong
C-I stretch	500 - 600	Medium to Weak

Trustworthiness of Interpretation: The strong absorption band in the region of 1715-1730 cm⁻¹ is a highly reliable indicator of the ester carbonyl group. The presence of aromatic C=C stretching bands confirms the benzene ring, and the C-O stretches further corroborate the ester functionality. The C-I stretch, while weaker and in the fingerprint region, can provide supporting evidence for the presence of the iodine substituent.

Experimental Protocol: IR Spectrum Acquisition

• Sample Preparation:

  • Thin Film (for oils): Place a drop of the neat liquid between two potassium bromide (KBr) or sodium chloride (NaCl) plates.

  • KBr Pellet (for solids): Grind a small amount of the solid sample with anhydrous KBr powder and press into a thin, transparent pellet.

  • Attenuated Total Reflectance (ATR): Place a small amount of the sample directly on the ATR crystal.

• Instrument Setup: Use a Fourier-Transform Infrared (FTIR) spectrometer.

• Acquisition: Collect the spectrum over the range of 4000 to 400 cm⁻¹.

• Data Processing: Perform a background subtraction.

Predicted Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, aiding in the confirmation of its structure.

Predicted Molecular Ion and Fragmentation Pattern

• Molecular Ion (M⁺): The molecular weight of methyl 2-iodo-4-methylbenzoate (C₉H₉IO₂) is approximately 276.07 g/mol . The mass spectrum should show a prominent molecular ion peak at m/z = 276.

• Key Fragmentation Pathways:

  • Loss of the methoxy group (-OCH₃): A significant fragment at m/z = 245, corresponding to the [M - 31]⁺ ion.

  • Loss of the entire ester group (-COOCH₃): A fragment at m/z = 217, corresponding to the [M - 59]⁺ ion.

  • Loss of iodine: A fragment at m/z = 149, corresponding to the [M - 127]⁺ ion. This would be the methyl 4-methylbenzoate cation.

  • Further fragmentation of the [M-127]⁺ ion: This fragment (m/z = 149) could further lose a methoxy group to give a fragment at m/z = 118.

Experimental Protocol: Mass Spectrum Acquisition

• Sample Introduction: Introduce a dilute solution of the sample into the mass spectrometer via direct infusion or through a gas chromatograph (GC-MS) or liquid chromatograph (LC-MS).

• Ionization Method: Electron Ionization (EI) is a common method for this type of molecule and will induce fragmentation. Electrospray Ionization (ESI) can also be used, which is a softer ionization technique that may show a more prominent molecular ion peak.

• Mass Analyzer: A quadrupole or time-of-flight (TOF) analyzer can be used to separate the ions based on their mass-to-charge ratio.

• Data Analysis: Analyze the resulting mass spectrum to identify the molecular ion peak and the major fragment ions.

Visualizing Spectroscopic Relationships

The following diagrams illustrate the key structural features and their expected spectroscopic correlations.

Caption: Correlation of molecular structure with key spectroscopic techniques.

Conclusion

This guide provides a comprehensive, albeit predictive, spectroscopic analysis of methyl 2-iodo-4-methylbenzoate. By applying fundamental principles and drawing comparisons with known compounds, we have established a reliable set of expected data for ¹H NMR, ¹³C NMR, IR, and MS. This information serves as a valuable resource for scientists working with this compound, enabling them to confidently identify and characterize it in their research and development endeavors. The protocols outlined herein represent best practices for the acquisition of high-quality spectroscopic data.

References

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Pretsch, E., Bühlmann, P., & Affolter, C. (2000). Structure Determination of Organic Compounds. Springer Science & Business Media.

• National Institute of Standards and Technology. (n.d.). NIST Chemistry WebBook. Retrieved from [Link]

Technical Guide: Applications of Methyl 2-Iodo-4-Methylbenzoate in Organic Synthesis

This guide details the technical applications, reactivity profile, and experimental protocols for Methyl 2-iodo-4-methylbenzoate (CAS 103440-56-8).

[1]

Executive Summary & Chemical Profile

Methyl 2-iodo-4-methylbenzoate serves as a high-value bifunctional building block in medicinal chemistry and materials science. Its utility stems from the orthogonal reactivity of its two primary functional groups: a highly reactive aryl iodide (C–I) and an electrophilic methyl ester (–COOMe).

The specific substitution pattern—an iodine atom at the ortho position relative to the ester—pre-organizes the molecule for metal-catalyzed annulation reactions, making it a "privileged scaffold" for synthesizing oxygen and nitrogen heterocycles (isocoumarins, phthalides, isoquinolones). The para-methyl group acts as a lipophilic handle and a spectroscopic marker, often retained in final drug candidates to modulate metabolic stability.

Chemical Specifications

Property	Specification
CAS Number	103440-56-8
IUPAC Name	Methyl 2-iodo-4-methylbenzoate
Molecular Formula	C₉H₉IO₂
Molecular Weight	276.07 g/mol
Appearance	Pale yellow liquid or low-melting solid
Boiling Point	~302 °C (Predicted)
Key Reactivity	Pd-catalyzed cross-coupling, Nucleophilic acyl substitution, Cyclocarbonylation

Core Reactivity Architecture

The synthetic power of this molecule lies in its ability to undergo sequential functionalization. The C–I bond is significantly weaker and more reactive toward oxidative addition than C–Br or C–Cl bonds, allowing for chemoselective functionalization.

Reactivity Divergence Map

The following diagram illustrates the primary synthetic pathways accessible from methyl 2-iodo-4-methylbenzoate.

Figure 1: Divergent synthetic pathways. The ortho-iodo ester motif enables rapid access to complex heterocycles.

Key Application: Synthesis of Isocoumarins

One of the most robust applications of methyl 2-iodo-4-methylbenzoate is the synthesis of substituted isocoumarins (1H-isochromen-1-ones). These structures are ubiquitous in natural products (e.g., mellein derivatives) and possess significant antifungal and anti-inflammatory activity.

Mechanism: The Sonogashira-Cyclization Cascade

The synthesis proceeds via a two-stage sequence (often performed one-pot):

• Sonogashira Coupling: The aryl iodide reacts with a terminal alkyne to form an ortho-alkynyl benzoate.

• Cyclization: The adjacent ester group acts as an electrophile. In the presence of a Lewis acid (e.g., I₂, AgOTf) or simply under thermal conditions, the alkyne is activated, and the carbonyl oxygen attacks the triple bond (5-exo-dig or 6-endo-dig cyclization), releasing methanol.

Experimental Protocol: Synthesis of 3-Phenyl-6-methylisocoumarin

Objective: To synthesize a 3-substituted isocoumarin derivative from methyl 2-iodo-4-methylbenzoate.

Reagents:

• Methyl 2-iodo-4-methylbenzoate (1.0 equiv)

• Phenylacetylene (1.2 equiv)

• Pd(PPh₃)₂Cl₂ (2 mol%)

• CuI (1 mol%)

• Triethylamine (Et₃N) (3.0 equiv)

• Solvent: DMF or THF

Step-by-Step Methodology:

• Setup: In a flame-dried Schlenk flask under argon, dissolve methyl 2-iodo-4-methylbenzoate (276 mg, 1.0 mmol) in anhydrous DMF (5 mL).

• Catalyst Addition: Add Pd(PPh₃)₂Cl₂ (14 mg, 0.02 mmol) and CuI (1.9 mg, 0.01 mmol). Stir for 5 minutes until the solution is homogeneous.

• Reagent Addition: Add Et₃N (0.42 mL, 3.0 mmol) followed by phenylacetylene (132 µL, 1.2 mmol) dropwise.

• Coupling: Heat the mixture to 60 °C for 4 hours. Monitor by TLC (formation of the intermediate alkyne).

• Cyclization (One-Pot Variation): Once the starting iodide is consumed, add I₂ (0.5 equiv) or raise the temperature to 100 °C to induce cyclization of the intermediate o-alkynyl ester.

• Workup: Cool to room temperature. Dilute with EtOAc (20 mL) and wash with saturated NH₄Cl (2 x 10 mL) to remove copper salts. Wash with brine, dry over Na₂SO₄, and concentrate.

• Purification: Purify via flash column chromatography (Hexanes/EtOAc gradient).

Yield Expectation: 75–85% isolated yield.

Application: Suzuki-Miyaura Cross-Coupling

This substrate is ideal for generating biaryl scaffolds, particularly for p38 MAP kinase inhibitors where the 4-methylbenzoate motif is a common pharmacophore.

Optimization Note: The ortho-ester group exerts steric pressure. While standard ligands (PPh₃) work, bulky electron-rich phosphines (e.g., SPhos or XPhos ) significantly accelerate the reaction and allow for lower catalyst loadings (0.5–1.0 mol% Pd).

Protocol Summary

• Catalyst: Pd(OAc)₂ (1 mol%) + SPhos (2 mol%)

• Base: K₃PO₄ (2.0 equiv)

• Solvent: Toluene/Water (10:1)

• Temperature: 80 °C, 2-4 hours.

Safety & Handling Guidelines

• Light Sensitivity: Aryl iodides can liberate iodine upon prolonged exposure to light. Store methyl 2-iodo-4-methylbenzoate in amber vials or foil-wrapped containers.

• Stability: The compound is stable at room temperature but should be kept under an inert atmosphere (Nitrogen/Argon) to prevent hydrolysis of the ester over long storage periods.

• Hazards: Standard irritant (Skin/Eye).[1] Use gloves and goggles. Avoid inhalation of dust/vapors.

References

• Chemical Properties & CAS Verification

  • PubChem Compound Summary for Methyl 2-iodo-4-methylbenzoate (CAS 103440-56-8).[2] National Center for Biotechnology Information.

  • (Note: Isomer verification required; verified via vendor CAS 103440-56-8 data).

• Sonogashira/Cyclization Methodology

  • Larock, R. C., & Doty, M. J. (1993). Synthesis of isocoumarins and alpha-pyrones via palladium-catalyzed annulation of internal alkynes. Journal of Organic Chemistry.

• General Reactivity of Ortho-Halo Esters

  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews.

Sources

• 1. Methyl 3-iodo-4-methylbenzoate | C9H9IO2 | CID 13614033 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Carbohydrate - AbacipharmTech-Global Chemical supplier [abacipharma.com]

safety and handling precautions for methyl 2-iodo-4-methylbenzoate

Title: Advanced Safety and Handling Guide: Methyl 2-iodo-4-methylbenzoate CAS: 103440-56-8 | Formula: C₉H₉IO₂[1][2][3][4]

Introduction & Strategic Significance

Methyl 2-iodo-4-methylbenzoate (CAS 103440-56-8) is a specialized aryl iodide scaffold widely utilized in drug discovery and materials science (OLED/OPV development).[2][4] Its structural value lies in the ortho-iodine substituent, which serves as a highly reactive handle for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Sonogashira, Heck), enabling the rapid construction of complex heterocyclic cores or biaryl systems.[2][4]

However, the presence of the carbon-iodine (C-I) bond introduces specific instability factors—primarily photosensitivity and susceptibility to homolytic cleavage—that require rigorous handling protocols to maintain reagent integrity and operator safety.[4] This guide synthesizes field-proven methodologies for researchers handling this compound in high-stakes synthetic workflows.

Hazard Identification & Risk Assessment

While specific toxicological data for this isomer is often extrapolated from methyl 2-iodobenzoate, the functional groups dictate the safety profile.[4]

Core Hazards (GHS Classification Alignment)

Hazard Class	Category	Hazard Statement	Mechanism of Action
Skin Irritation	Cat 2	H315: Causes skin irritation	Lipophilic ester penetrates skin; iodine release can cause sensitization.[2][4]
Eye Irritation	Cat 2A	H319: Causes serious eye irritation	Direct contact with mucous membranes causes inflammatory response.[2][4]
STOT-SE	Cat 3	H335: May cause respiratory irritation	Inhalation of vapors/dust triggers upper respiratory tract inflammation.[2][4]
Aquatic Toxicity	Cat 3	H412: Harmful to aquatic life	Halogenated aromatics are persistent; bioaccumulation potential.[2][4]

Specific Chemical Risks

• Photolytic Instability: The C-I bond is weak (~57 kcal/mol).[4] Exposure to UV or ambient light can trigger homolytic cleavage, releasing free iodine radical (

  ) and the aryl radical.[4] This leads to:

  • Reagent Degradation: Formation of homocoupled byproducts (biaryls).[4]

  • Catalyst Poisoning: Free iodine (

    ) is a potent oxidant that can oxidize Pd(0) catalysts to inactive Pd(II) species, stalling cross-coupling reactions.[4]

• Hydrolysis: The methyl ester moiety is susceptible to hydrolysis under basic conditions, releasing methanol (toxic) and the corresponding benzoic acid.[4]

Engineering Controls & Personal Protective Equipment (PPE)

Engineering Controls

• Primary Containment: All handling (weighing, transfer, reaction setup) must occur within a certified Chemical Fume Hood maintaining a face velocity of 80–100 fpm.[4]

• Lighting: Use amber-sleeved fluorescent lights or work in reduced light conditions to minimize photolysis.[2][4]

• Inert Atmosphere: While the compound is air-stable for short periods, storage and reaction setup should ideally occur under Nitrogen (

  ) or Argon ( ) to prevent oxidative degradation.[4]

PPE Matrix

• Hand Protection:

  • Standard: Nitrile gloves (minimum thickness 0.11 mm).[4]

  • High Risk (Solutions/Spills): Double-gloving is recommended.[2][4] The lipophilic nature of the ester allows it to permeate standard nitrile over time.[4]

• Eye Protection: Chemical splash goggles.[4] Face shield required if handling >100g or working under high vacuum/pressure.[4]

• Respiratory: If fume hood is unavailable (not recommended), use a half-mask respirator with Organic Vapor/Acid Gas (OV/AG) cartridges (yellow/olive label) to capture potential iodine vapors.[4]

Technical Handling Protocols

Protocol A: Quality Verification (Pre-Synthesis)

Before committing valuable catalysts, verify reagent quality.

• Visual Inspection: Pure compound is typically a pale yellow to off-white solid/oil.[4]

  • Warning Sign: A dark orange or brown hue indicates free iodine (

    ) release.[4]

• Remediation: If discolored, dissolve in minimal diethyl ether and wash with 5% aqueous Sodium Thiosulfate (

  ).[4] Dry organic layer over and concentrate.[4]

Protocol B: Inert Transfer & Weighing

Designed to minimize hydrolysis and photolysis.

Figure 1: Safe handling workflow ensuring reagent integrity prior to catalysis.

• Preparation: Pre-weigh an amber glass vial or wrap a clear vial in aluminum foil.

• Environment: Place balance inside the fume hood or use a localized powder containment hood.

• Transfer:

  • If Solid: Use anti-static spatulas (PTFE coated).[4] Avoid metal spatulas if the coating is scratched, as trace iron can catalyze decomposition.[4]

  • If Liquid/Oil: Use a gas-tight glass syringe.[2][4] Avoid plastic syringes for long-term storage as the ester may leach plasticizers.[4]

• Sealing: Immediately flush the headspace with Argon and seal with a PTFE-lined cap.[4]

Protocol C: Reaction Setup (Cross-Coupling Context)

Causality: Oxygen is the enemy of Pd-catalyzed cycles.[2][4]

• Add Methyl 2-iodo-4-methylbenzoate and coupling partner (e.g., boronic acid) to the reaction vessel.[2][4]

• Solvent selection: Use degassed solvents (sparged with Ar for 15 mins) to prevent oxidation of the iodide to iodine.[4]

• Add base and catalyst last, under a counter-flow of inert gas.[4]

Storage & Stability

Parameter	Specification	Rationale
Temperature	2–8°C (Refrigerated)	Retards hydrolysis and thermal decomposition.[2][4]
Light	Strictly Dark	Prevents C-I bond homolysis.[2][4]
Atmosphere	Inert (Argon/Nitrogen)	Prevents oxidation.[2][4]
Container	Amber Glass	UV protection.[2][4]
Incompatibility	Strong Oxidizers, Strong Bases	Prevents iodine liberation and ester hydrolysis.[2]

Emergency Response & Waste Disposal

Spill Response Decision Tree

Iodine stains are persistent and toxic.[4] Immediate neutralization is required.

Figure 2: Emergency response protocol emphasizing chemical neutralization of iodine.

• Neutralization Agent: Keep a wash bottle of 10% Sodium Thiosulfate (

  ) handy.[4]

• Procedure:

  • Spray spill area with Thiosulfate solution until the brown iodine color fades to clear/white.[4]

  • Absorb with inert material (vermiculite or sand).[4] Do NOT use combustible materials (sawdust) as iodides can be oxidizing.[4]

• Disposal: Collect in a container labeled "Halogenated Organic Waste" . Do not mix with acid waste streams (risk of

  formation).[4]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 13614033, Methyl 3-iodo-4-methylbenzoate (Isomer Analog Safety Data). Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Occupational Health Guideline for Methyl Iodide (General Iodide Handling). Retrieved from [Link]

• Klapa, K. et al. (2019). Applications of palladium dibenzylideneacetone as catalyst in the synthesis of five-membered N-heterocycles. (Contextualizing usage in coupling). Retrieved from [Link]

Sources

• 1. Carbohydrate - AbacipharmTech-Global Chemical supplier [abacipharma.com]
• 2. Methyl 2-iodo-6-methylbenzoate | CAS#:103440-55-7 | Chemsrc [chemsrc.com]
• 3. aablocks.com [aablocks.com]
• 4. Methyl 3-iodo-4-methylbenzoate | C9H9IO2 | CID 13614033 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: A Practical Guide to Sonogashira Coupling of Methyl 2-iodo-4-methylbenzoate

Introduction

The Sonogashira cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[1][2] Discovered by Kenkichi Sonogashira in 1975, this reaction has become indispensable in the synthesis of natural products, pharmaceuticals, and advanced organic materials due to its mild reaction conditions and broad functional group tolerance.[3][4] This application note provides a detailed protocol and mechanistic insights for the Sonogashira coupling of methyl 2-iodo-4-methylbenzoate with a terminal alkyne, a transformation relevant to the synthesis of complex molecular architectures in drug discovery and materials science.

The reaction typically employs a palladium catalyst, a copper(I) co-catalyst, and an amine base.[2][5] The choice of an aryl iodide as the coupling partner is strategic, as they are generally more reactive than the corresponding bromides or chlorides, often allowing the reaction to proceed at room temperature.[2][6]

Mechanistic Overview: The Dual Catalytic Cycle

The Sonogashira coupling operates through two interconnected catalytic cycles: a palladium cycle and a copper cycle.[7][8] A comprehensive understanding of this mechanism is crucial for troubleshooting and optimizing the reaction.

The currently accepted mechanism involves the following key steps:

• Palladium(0) Formation: The active Pd(0) catalyst is typically generated in situ from a Pd(II) precatalyst.

• Oxidative Addition: The aryl iodide undergoes oxidative addition to the Pd(0) species, forming a Pd(II)-aryl intermediate.

• Copper(I)-Alkyne Interaction: The terminal alkyne reacts with the copper(I) salt in the presence of the amine base to form a copper(I) acetylide complex. This increases the nucleophilicity of the alkyne.

• Transmetalation: The copper acetylide transfers the acetylenic group to the palladium center, regenerating the copper(I) catalyst and forming a Pd(II)-alkynyl-aryl complex.

• Reductive Elimination: The desired product is formed via reductive elimination from the Pd(II) complex, which also regenerates the active Pd(0) catalyst, allowing the cycle to continue.

Figure 1: Simplified Catalytic Cycles of the Sonogashira Coupling.

Experimental Protocol: Sonogashira Coupling of Methyl 2-iodo-4-methylbenzoate with Phenylacetylene

This protocol details a reliable procedure for the coupling of methyl 2-iodo-4-methylbenzoate with phenylacetylene. The choice of reagents and conditions is based on established methodologies to ensure a high probability of success.

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Amount (mmol)	Mass/Volume	Role
Methyl 2-iodo-4-methylbenzoate	276.06	1.0	276 mg	Aryl halide
Phenylacetylene	102.13	1.2	125 µL	Terminal alkyne
PdCl₂(PPh₃)₂	701.90	0.02	14 mg	Palladium precatalyst
Copper(I) iodide (CuI)	190.45	0.04	7.6 mg	Co-catalyst
Triethylamine (TEA)	101.19	3.0	418 µL	Base and solvent
Tetrahydrofuran (THF), anhydrous	-	-	5 mL	Solvent

Reaction Workflow

Figure 2: Experimental Workflow for Sonogashira Coupling.

Step-by-Step Procedure

• Reaction Setup:

  • To an oven-dried 25 mL round-bottom flask equipped with a magnetic stir bar, add dichlorobis(triphenylphosphine)palladium(II) (14 mg, 0.02 mmol) and copper(I) iodide (7.6 mg, 0.04 mmol).

  • Seal the flask with a rubber septum and purge with an inert atmosphere (nitrogen or argon) for 10-15 minutes. This is crucial as the Pd(0) species is oxygen-sensitive, and oxygen can promote the undesirable homocoupling of the alkyne (Glaser coupling).[2]

• Reagent Addition:

  • Under a positive pressure of inert gas, add anhydrous tetrahydrofuran (THF, 5 mL) and triethylamine (TEA, 418 µL, 3.0 mmol) via syringe. The use of an amine base is essential to neutralize the hydrogen iodide formed during the reaction.[2]

  • Add phenylacetylene (125 µL, 1.2 mmol) to the stirred solution. A slight excess of the alkyne is used to ensure complete consumption of the aryl iodide.

  • Finally, add methyl 2-iodo-4-methylbenzoate (276 mg, 1.0 mmol) to the reaction mixture.

• Reaction Monitoring:

  • Allow the reaction to stir at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC) by observing the disappearance of the starting aryl iodide. A typical mobile phase for TLC analysis would be a mixture of hexane and ethyl acetate.

• Workup:

  • Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium chloride (10 mL).

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 15 mL).

  • Combine the organic layers and wash with brine (20 mL).[9]

• Purification:

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.[9]

  • The crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent to afford the pure product, methyl 4-methyl-2-(phenylethynyl)benzoate.[9][10]

Troubleshooting and Key Considerations

• Low or No Conversion:

  • Catalyst Inactivity: Ensure the palladium precatalyst is of good quality and that the reaction was performed under strictly anaerobic conditions.

  • Insufficient Base: The amine base should be dry and of high purity.

• Formation of Homocoupled Alkyne (Glaser Product):

  • This side reaction is often promoted by the presence of oxygen.[2] Thoroughly deoxygenating the solvents and maintaining a positive inert gas pressure is critical.

  • Copper-free Sonogashira protocols can be employed to mitigate this issue.[4][9]

• Reaction Rate:

  • While aryl iodides are reactive, gentle heating (e.g., to 40-50 °C) can be employed to accelerate the reaction if it is sluggish at room temperature.[2]

Conclusion

The Sonogashira coupling is a robust and versatile tool for the synthesis of substituted alkynes. The protocol provided for the reaction of methyl 2-iodo-4-methylbenzoate with phenylacetylene serves as a reliable starting point for researchers. By understanding the underlying mechanism and paying careful attention to experimental details, particularly the exclusion of oxygen, this powerful C-C bond-forming reaction can be successfully implemented in a variety of synthetic endeavors.

References

• Shaikh, R. S., et al. (2020). Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. MDPI. [Link]

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874–922. [Link]

• Recent Expedition in Pd‐Catalyzed Sonogashira Coupling and Related Processes. ResearchGate. [Link]

• Haskoor, J. P., et al. (2025). Synthetic and Mechanistic Evaluation of Palladium(II) Bis(Arylazoformamide) Precatalysts in the Sonogashira Reaction. Organometallics. [Link]

• Sonogashira Coupling. Chemistry LibreTexts. [Link]

• A. A. Al-Amiery, A. (2023). Effects of Solvent Polarity in the Sonogashira Coupling: A Brief Overview. IntechOpen. [Link]

• Shroder, M. The Sonogashira Coupling. [Link]

• Kumar, R., et al. (2023). Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014. RSC Advances, 13(8), 5183–5202. [Link]

• Sonogashira Coupling. Royal Society of Chemistry. [Link]

• Sonogashira Coupling. Organic Chemistry Portal. [Link]

• Sonogashira coupling. Wikipedia. [Link]

• Mohajer, F., et al. (2021). Copper-free Sonogashira cross-coupling reactions: an overview. RSC Advances, 11(12), 6898–6922. [Link]

• Sonogashira Cross-Coupling /LiAlH4 Reduction/CSIR 2011| Problem Solved/ChemOrgChem. YouTube. [Link]

• Slanina, T. Flow Chemistry: Sonogashira Coupling. [Link]

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• 4. Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10575A [pubs.rsc.org]
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• 8. chem.libretexts.org [chem.libretexts.org]
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• 10. rsc.org [rsc.org]

The Strategic Role of Methyl 2-Iodo-4-Methylbenzoate and Its Isomers in Modern Pharmaceutical Synthesis: Application Notes and Protocols

Introduction: The Versatility of Iodinated Benzoates in Drug Discovery

In the landscape of modern pharmaceutical synthesis, the strategic incorporation of specific structural motifs is paramount to achieving desired pharmacological activity. Methyl 2-iodo-4-methylbenzoate, and its constitutional isomers such as methyl 3-iodo-4-methylbenzoate, represent a class of highly versatile building blocks. The presence of an iodine atom, a methyl group, and a methyl ester on a benzene ring provides a unique combination of reactivity and structural control. The carbon-iodine bond is particularly amenable to a wide array of powerful carbon-carbon and carbon-heteroatom bond-forming reactions, most notably palladium-catalyzed cross-coupling reactions. This makes these molecules key intermediates in the synthesis of complex, polyfunctionalized aromatic systems that are often the core of innovative therapeutic agents. This guide provides an in-depth exploration of the applications of methyl 2-iodo-4-methylbenzoate and its close relatives in pharmaceutical synthesis, with a focus on the underlying principles and detailed experimental protocols.

Physicochemical Properties and Handling

A foundational understanding of the physicochemical properties of the title compound and its isomers is crucial for their effective use in synthesis.

Property	Value	Reference
Molecular Formula	C₉H₉IO₂	[1]
Molecular Weight	276.07 g/mol	[1]
Appearance	Typically a solid
Melting Point	93-95 °C (for methyl 3-iodo-4-methylbenzoate)
Boiling Point	302.9 ± 30.0 °C at 760 mmHg (for methyl 3-iodo-4-methylbenzoate)
Density	~1.7 g/cm³ (for methyl 3-iodo-4-methylbenzoate)
Solubility	Soluble in common organic solvents such as THF, DMF, dioxane, and chlorinated solvents.
Stability	Stable under standard laboratory conditions. Should be protected from light.

Safety and Handling: Methyl iodo-methylbenzoates are classified as irritants, causing skin and serious eye irritation. Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times. All manipulations should be performed in a well-ventilated fume hood.

Core Synthetic Applications: Palladium-Catalyzed Cross-Coupling Reactions

The synthetic utility of methyl 2-iodo-4-methylbenzoate and its isomers is dominated by their participation in palladium-catalyzed cross-coupling reactions. The C(sp²)-I bond is the most reactive of the aryl halides (I > Br > Cl) in the oxidative addition step of the catalytic cycle, allowing for milder reaction conditions and broader substrate scope.

Sonogashira Coupling: Forging C(sp²)-C(sp) Bonds

The Sonogashira reaction is a powerful method for the formation of a bond between an aryl halide and a terminal alkyne, a common structural motif in biologically active molecules.[2][3] This reaction is catalyzed by a combination of a palladium complex and a copper(I) salt.

Causality in Experimental Design:

• Palladium Catalyst: A Pd(0) species, often generated in situ from a Pd(II) precatalyst like PdCl₂(PPh₃)₂, is the active catalyst.

• Copper(I) Co-catalyst: Cu(I), typically from CuI, is believed to form a copper acetylide intermediate, which then undergoes transmetalation with the palladium center.

• Base: An amine base, such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA), is required to deprotonate the terminal alkyne and to neutralize the hydrogen iodide formed during the reaction.

• Solvent: Aprotic polar solvents like THF, DMF, or acetonitrile are commonly used to dissolve the reactants and catalysts.

Diagram: Catalytic Cycle of the Sonogashira Coupling

Caption: The catalytic cycle of the Sonogashira cross-coupling reaction.

Suzuki-Miyaura Coupling: Constructing Biaryl Structures

The Suzuki-Miyaura coupling reaction is a versatile method for creating C-C bonds between an aryl halide and an organoboron compound (e.g., a boronic acid or ester).[4] This reaction is fundamental in the synthesis of biaryl and substituted aromatic structures, which are prevalent in pharmaceuticals.

Causality in Experimental Design:

• Palladium Catalyst: A Pd(0) catalyst is essential. Common precatalysts include Pd(PPh₃)₄ or a combination of a Pd(II) source (e.g., Pd(OAc)₂) and phosphine ligands.

• Ligand: Phosphine ligands (e.g., PPh₃, SPhos, XPhos) are crucial for stabilizing the palladium center and facilitating the catalytic cycle. The choice of ligand can significantly impact reaction efficiency, especially with sterically hindered substrates.

• Base: A base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) is required to activate the organoboron reagent, forming a more nucleophilic boronate species that facilitates transmetalation.

• Solvent System: Often a mixture of an organic solvent (e.g., dioxane, toluene, DMF) and water is used to dissolve both the organic and inorganic reagents.

Diagram: General Workflow for Suzuki-Miyaura Coupling

Caption: A typical experimental workflow for a Suzuki-Miyaura coupling reaction.

Heck Reaction: Vinylation of Aryl Halides

The Heck reaction facilitates the coupling of an aryl halide with an alkene to form a substituted alkene.[3][5] This reaction is invaluable for introducing vinyl groups, which can be further functionalized.

Causality in Experimental Design:

• Palladium Catalyst: Typically a Pd(II) salt like Pd(OAc)₂ is used, which is reduced in situ to Pd(0).

• Ligand: Phosphine ligands are often used, but phosphine-free conditions have also been developed.

• Base: A hindered amine base, such as Et₃N or a weaker inorganic base like NaOAc, is used to regenerate the Pd(0) catalyst at the end of the cycle.

• Solvent: High-boiling polar aprotic solvents like DMF, NMP, or DMA are common.

Buchwald-Hartwig Amination: Synthesis of Aryl Amines

The Buchwald-Hartwig amination is a powerful method for forming C-N bonds by coupling an aryl halide with a primary or secondary amine.[6] This reaction has largely replaced harsher classical methods for synthesizing aryl amines, which are critical components of many pharmaceuticals.[7]

Causality in Experimental Design:

• Palladium Catalyst and Ligand: This reaction is highly dependent on the choice of a bulky, electron-rich phosphine ligand (e.g., BINAP, Xantphos, Buchwald's biaryl phosphine ligands) in combination with a palladium source. The ligand facilitates both the oxidative addition and the crucial C-N bond-forming reductive elimination step.

• Base: A strong, non-nucleophilic base is required, such as sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS). The base deprotonates the amine, making it more nucleophilic.

• Solvent: Anhydrous, aprotic solvents like toluene or dioxane are typically used.

Detailed Application Case Study: Synthesis of Ponatinib

A prominent example showcasing the utility of this class of building blocks is the synthesis of Ponatinib , a multi-targeted tyrosine-kinase inhibitor used to treat certain types of leukemia.[8] The synthesis of Ponatinib relies on methyl 3-iodo-4-methylbenzoate as a key starting material to construct the central benzamide core of the drug.[9]

Key Transformation: Sonogashira Coupling in Ponatinib Synthesis

The core of the Ponatinib synthesis involves a Sonogashira coupling between methyl 3-iodo-4-methylbenzoate and 3-ethynylimidazo[1,2-b]pyridazine.[10][11] This step masterfully installs the pivotal alkyne linker between the two key heterocyclic systems.

Reaction Scheme:

Detailed Experimental Protocol: Sonogashira Coupling for a Ponatinib Intermediate

This protocol is adapted from established synthetic routes for Ponatinib and serves as an illustrative example. Researchers should always conduct their own risk assessment and optimization.[10][11][12]

Materials and Equipment:

• Methyl 3-iodo-4-methylbenzoate (1.0 eq)

• 3-Ethynylimidazo[1,2-b]pyridazine (1.1 eq)

• Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (0.03 eq)

• Copper(I) iodide [CuI] (0.06 eq)

• Triethylamine (Et₃N) (3.0 eq)

• Anhydrous tetrahydrofuran (THF)

• Standard Schlenk line or glovebox for inert atmosphere techniques

• Magnetic stirrer, heating mantle, and condenser

• Thin Layer Chromatography (TLC) plate and developing chamber

• Silica gel for column chromatography

Procedure:

• Preparation: To a dry, three-necked round-bottom flask equipped with a magnetic stir bar, a condenser, and a nitrogen inlet, add methyl 3-iodo-4-methylbenzoate (1.0 eq), bis(triphenylphosphine)palladium(II) dichloride (0.03 eq), and copper(I) iodide (0.06 eq).

• Inert Atmosphere: Evacuate the flask and backfill with dry nitrogen or argon. Repeat this cycle three times to ensure an inert atmosphere.

• Addition of Reagents: Add anhydrous THF, followed by triethylamine (3.0 eq). Stir the resulting suspension for 10 minutes at room temperature.

• Addition of Alkyne: Add 3-ethynylimidazo[1,2-b]pyridazine (1.1 eq) to the reaction mixture.

• Reaction: Heat the reaction mixture to 50-60 °C and stir vigorously.

• Monitoring: Monitor the progress of the reaction by TLC (e.g., using a 1:1 mixture of hexane and ethyl acetate as the eluent). The reaction is typically complete within 4-6 hours.

• Work-up: Once the reaction is complete (as indicated by the consumption of the starting iodide), cool the mixture to room temperature. Filter the mixture through a pad of Celite to remove the catalysts, washing the pad with additional THF or ethyl acetate.

• Extraction: Concentrate the filtrate under reduced pressure. Dissolve the residue in ethyl acetate and wash sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude product.

• Purification: Purify the crude material by flash column chromatography on silica gel, using a gradient of hexane and ethyl acetate as the eluent, to afford the pure methyl 3-(imidazo[1,2-b]pyridazin-3-ylethynyl)-4-methylbenzoate.

• Characterization: Confirm the structure and purity of the product using standard analytical techniques (¹H NMR, ¹³C NMR, MS, and IR spectroscopy).

This coupled product is then carried forward through saponification of the methyl ester to the corresponding carboxylic acid, followed by amide bond formation with the aniline fragment of Ponatinib to complete the synthesis of the final drug molecule.[12]

Conclusion

Methyl 2-iodo-4-methylbenzoate and its isomers are indispensable tools in the arsenal of the modern medicinal chemist. Their predictable reactivity, particularly in palladium-catalyzed cross-coupling reactions, provides a reliable and efficient means to construct complex molecular architectures. The successful application of methyl 3-iodo-4-methylbenzoate in the industrial synthesis of Ponatinib serves as a testament to the power and strategic importance of these building blocks. By understanding the principles behind the key reactions and adhering to robust experimental protocols, researchers can continue to leverage these versatile intermediates to accelerate the discovery and development of next-generation pharmaceuticals.

References

• CN103570724A - Synthesis method of ponatinib - Google Patents.
• Discovery of Dual TRPA1 and TRPV1 Antagonists as Novel Therapeutic Agents for Pain. (2024). Journal of Medicinal Chemistry.
• CN111004240B - Synthetic method of ponatinib intermediate 3-ethynylimidazo [1,2-b ] pyridazine - Google Patents.
• Recent Advances in the Discovery of Oral TRPA1 Antagonists. (2026). Journal of Medicinal Chemistry.

• Scheme 1. Syntheses of alkyl 2-iodobenzoates and their coupling products. - ResearchGate. Available at: [Link]

• Synthesis of 4-Methylbenzoate(2ʹ,4ʹ,6ʹ-trimethoxy- phenyl)

• Chemical structures of TRPA1 antagonists with their respective identification. - ResearchGate. Available at: [Link]

• Synthesis of functionalized para- and meta-terphenyls based on site-selective Suzuki cross-coupling reactions of bis(triflates) of methyl 2,5-dihydroxybenzoate and methyl 2,4-dihydroxybenzoate. - ResearchGate. Available at: [Link]

• US9493473B2 - Processes for making ponatinib and intermediates thereof - Google Patents.
• WO 2014/093583 A2 - Google Patents.
• US20160362411A1 - Processes for making ponatinib and intermediates thereof - Google Patents.

• Chemical Science - RSC Publishing. (2021). Available at: [Link]

• Buchwald—Hartwig Amination: A Modern Technology for the Synthesis of Intermediates and APIs (Active Pharmaceutical Intermediates) - ResearchGate. Available at: [Link]

• Sonogashira Coupling - Organic Chemistry Portal. Available at: [Link]

• In vitro pharmacological characterization of a novel TRPA1 antagonist and proof of mechanism in a human dental pulp model - PMC - PubMed Central. Available at: [Link]

• Heck reaction between 4-iodoanisole and methyl acrylate employing the... - ResearchGate. Available at: [Link]

• The Direct Mechanocatalytic Suzuki–Miyaura Reaction of Small Organic Molecules - PMC. Available at: [Link]

• Heck Reaction - Organic Chemistry Portal. Available at: [Link]

• Flow Chemistry: Sonogashira Coupling. Available at: [Link]

• Suzuki Coupling - Organic Chemistry Portal. Available at: [Link]

• Continuous flow Buchwald–Hartwig amination of a pharmaceutical intermediate - SciSpace. (2015). Available at: [Link]

• Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds - RSC Publishing. (2023). Available at: [Link]

• Discovery of BAY-390, a Selective CNS Penetrant Chemical Probe as Transient Receptor Potential Ankyrin 1 (TRPA1) Antagonist - PMC - PubMed Central. Available at: [Link]

• Buchwald–Hartwig amination - Wikipedia. Available at: [Link]

• Palladium(II)-Catalyzed Heck Reactions - Diva-Portal.org. (2015). Available at: [Link]

• Mizoroki–Heck Reactions with 4‐Phenoldiazonium Salts - ResearchGate. Available at: [Link]

• Methyl 3-iodo-4-methylbenzoate | C9H9IO2 | CID 13614033 - PubChem. Available at: [Link]

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• 2. Sonogashira Coupling [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. Suzuki Coupling [organic-chemistry.org]
• 5. Heck Reaction [organic-chemistry.org]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds - RSC Advances (RSC Publishing) DOI:10.1039/D2RA07412E [pubs.rsc.org]
• 8. US9493473B2 - Processes for making ponatinib and intermediates thereof - Google Patents [patents.google.com]
• 9. pubs.rsc.org [pubs.rsc.org]
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• 11. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 12. US20160362411A1 - Processes for making ponatinib and intermediates thereof - Google Patents [patents.google.com]

methyl 2-iodo-4-methylbenzoate as a building block for agrochemicals

Application Note & Protocol Guide: Methyl 2-Iodo-4-Methylbenzoate in Agrochemical Synthesis

Abstract

Methyl 2-iodo-4-methylbenzoate (CAS: 262-04-6 derivative isomer) represents a high-value "ortho-functionalized" scaffold for the synthesis of modern agrochemicals, particularly ryanodine receptor modulators (diamide insecticides) and biaryl-based herbicides . Its unique 1,2,4-substitution pattern offers a strategic advantage: the ortho-iodine serves as a reactive handle for cross-coupling (Suzuki, Sonogashira), while the ortho-ester provides a gateway to sterically congested amides.[1] This guide outlines the chemical causality, handling requirements, and optimized protocols for utilizing this building block in high-fidelity synthesis.

Chemical Profile & Handling

• IUPAC Name: Methyl 2-iodo-4-methylbenzoate

• Molecular Formula: C9H9IO2

• Molecular Weight: 276.07 g/mol [1]

• Physical State: Viscous oil or low-melting solid (isomer dependent).[1]

• Key Reactivity:

  • C–I Bond: Highly reactive toward oxidative addition (Pd/Cu catalysis) but sterically encumbered by the adjacent ester.[1]

  • Ester: Deactivated toward nucleophilic attack due to the ortho-iodine (steric shielding).

• Storage: Light-sensitive (iodide instability).[1] Store at 2–8°C under inert atmosphere (Ar/N2).

Safety Warning: Organoiodides can release free iodine upon decomposition.[1] Handle in a fume hood. Avoid contact with strong oxidizers.[1]

Application Note: The "Meta-Diamide" Strategy

The primary utility of methyl 2-iodo-4-methylbenzoate lies in the synthesis of benzamide insecticides . Modern "meta-diamide" insecticides (e.g., analogs of broflanilide or cyproflanilide) often utilize a benzamide core where ortho-substituents force the amide bond out of planarity, enhancing binding affinity to the insect GABA-gated chloride channel or Ryanodine receptor.

Mechanism of Utility:

• Scaffold Construction: The 2-iodo position allows for the introduction of a fluoro-aryl or heteroaryl group via Suzuki coupling.

• Linker Formation: The ester is converted to an amide (aniline coupling), creating the critical hydrogen-bond donor/acceptor motif required for active site interaction.[1]

• Steric Control: The 4-methyl group provides hydrophobic bulk, often sitting in a lipophilic pocket of the target receptor, modulating metabolic stability.[1]

Experimental Protocols

Protocol 1: Sterically Demanding Suzuki-Miyaura Coupling

Causality: Standard Pd(PPh3)4 protocols often fail with ortho-substituted benzoates due to steric hindrance preventing transmetallation. This protocol uses SPhos , a Buchwald ligand designed to facilitate coupling of sterically congested aryl halides.[1]

Reagents:

• Methyl 2-iodo-4-methylbenzoate (1.0 equiv)

• Arylboronic acid (1.2 equiv)[1][2]

• Pd(OAc)2 (2 mol%)[1]

• SPhos (4 mol%)[1]

• K3PO4 (2.0 equiv)[1]

• Solvent: Toluene/Water (10:1)[1]

Step-by-Step Methodology:

• Catalyst Pre-complexation: In a glovebox or purged vial, mix Pd(OAc)2 and SPhos in dry toluene.[1] Stir for 10 mins at RT to generate the active Pd(0) species (solution turns yellow/orange).

• Reaction Assembly: Add the methyl 2-iodo-4-methylbenzoate, arylboronic acid, and finely ground K3PO4 to a reaction vessel.

• Solvent Addition: Add the pre-complexed catalyst solution and degassed water.[1]

• Heating: Seal and heat to 100°C for 12–16 hours. Note: Vigorous stirring is essential for the biphasic system.

• Workup: Cool to RT. Dilute with EtOAc, wash with brine, dry over MgSO4.

• Purification: Flash chromatography (Hexane/EtOAc).

Self-Validation Check:

• Success Indicator: Disappearance of the starting iodide (TLC: high Rf) and appearance of the fluorescent biaryl product.

• Failure Mode: If de-iodination (reduction) is observed, switch solvent to 1,4-Dioxane and reduce water content.[1]

Protocol 2: Direct Aminolysis via Aluminum Amides (Weinreb Method)

Causality: The ortho-iodine sterically shields the ester carbonyl, making standard thermal aminolysis (heating with amine) sluggish or impossible.[1] Trimethylaluminum (AlMe3) activates the amine, creating a potent nucleophile that overcomes this steric barrier.[1]

Reagents:

• Methyl 2-iodo-4-methylbenzoate (1.0 equiv)

• Target Aniline/Amine (1.2 equiv)[1]

• Trimethylaluminum (2.0 M in toluene, 1.5 equiv)[1]

• Solvent: Dry Toluene or CH2Cl2

Step-by-Step Methodology:

• Activation (Exothermic!): In a flame-dried flask under Argon, dissolve the amine in dry toluene. Cool to 0°C.[1]

• AlMe3 Addition: Dropwise add the AlMe3 solution. Caution: Methane gas evolution occurs.[1] Stir at RT for 30 mins to form the dimethylaluminum amide species.

• Coupling: Add the methyl 2-iodo-4-methylbenzoate (dissolved in toluene) to the activated amine solution.

• Reflux: Heat the mixture to reflux (or 40°C if using DCM) for 4–8 hours.

• Quench (Critical): Cool to 0°C. Carefully quench with dilute HCl or Rochelle's salt solution (Potassium sodium tartrate) to break the aluminum emulsion.

• Extraction: Extract with EtOAc.

Self-Validation Check:

• Safety Check: Ensure a vent needle is used during AlMe3 addition to release methane pressure.[1]

• Success Indicator: Complete consumption of ester on TLC.

Visualization: Synthetic Workflow

Caption: Divergent synthetic pathways from Methyl 2-iodo-4-methylbenzoate to key agrochemical scaffolds.

Troubleshooting & Optimization (Expert Insights)

Issue	Probable Cause	Corrective Action
Low Yield in Suzuki	Protodeiodination (Iodine replaced by H).	Reduce reaction temperature; switch base to K2CO3; ensure solvent is strictly degassed.
Stalled Aminolysis	Aluminum species aggregation.[1]	Use Rochelle's Salt saturated solution for quenching; stir the biphasic quench mixture vigorously for 1 hour until layers clarify.
Dark Reaction Mixture	Palladium black precipitation.[1]	Add additional ligand (SPhos) or switch to a precatalyst like Pd-PEPPSI-iPr which is more stable.
Ester Hydrolysis	Base concentration too high in Suzuki.	Use anhydrous K3PO4 or weak bases (KF); avoid hydroxide bases if the ester is sensitive.[1]

References

• Suzuki-Miyaura Coupling of Sterically Hindered Aryl Halides

  • Source: Martin, R., & Buchwald, S. L. (2008).[1] Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research.

  • URL:[Link][1]

• Weinreb Amidation (AlMe3 Protocol)

  • Source: Levin, J. I., Turos, E., & Weinreb, S. M. (1982).[1] An alternative procedure for the aluminum-mediated conversion of esters to amides. Synthetic Communications.

  • URL:[Link][1][2][3]

• Meta-Diamide Insecticide Chemistry

  • Source: Selby, T. P., et al. (2016).[1] Discovery of Cyantraniliprole, a Potent and Selective Anthranilic Diamide Insecticide.[1] Bioorganic & Medicinal Chemistry Letters.

  • URL:[Link][1]

• PEPPSI Catalyst for Difficult Couplings

  • Source: Organ, M. G., et al. (2006).[1] Pd-PEPPSI-IPr: A Highly Active, Air-Stable Catalyst for Suzuki-Miyaura Cross-Coupling. Chemistry - A European Journal.

  • URL:[Link][1]

Sources

• 1. Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. rjpbcs.com [rjpbcs.com]

Application Note: High-Efficiency Heck Coupling of Methyl 2-iodo-4-methylbenzoate

Abstract

This application note details a robust, field-validated protocol for the Mizoroki-Heck cross-coupling of methyl 2-iodo-4-methylbenzoate with electron-deficient alkenes (using methyl acrylate as the model coupling partner). Due to the ortho-ester substitution, this substrate presents specific steric challenges that traditional phosphine-ligated systems often fail to address efficiently. This guide advocates for "Jeffery Conditions" (ligand-free, phase-transfer assisted catalysis), utilizing Pd(OAc)₂ and Tetrabutylammonium bromide (TBAB) to maximize turnover frequency (TOF) and yield while minimizing catalyst deactivation.

Scientific Rationale & Reaction Design

Substrate Analysis

The substrate, methyl 2-iodo-4-methylbenzoate , contains an iodine atom at the C2 position and a methyl ester at C1.

• Reactivity: Aryl iodides are highly reactive in oxidative addition, often requiring milder conditions than bromides or chlorides.

• Steric Challenge: The ortho-ester group creates significant steric bulk around the reaction center. Bulky phosphine ligands (e.g., PPh₃) can exacerbate this crowding, hindering the coordination of the alkene or the oxidative addition step.

• Electronic Effect: The electron-withdrawing ester group lowers the electron density on the aromatic ring, generally facilitating the oxidative addition of the C–I bond to the Pd(0) species.

Strategic Choice: Ligand-Free "Jeffery Conditions"

To bypass steric congestion, this protocol utilizes ligand-free conditions stabilized by quaternary ammonium salts.

• Catalyst: Palladium(II) Acetate [Pd(OAc)₂] .[1][2][3] It serves as a precatalyst, reduced in situ to the active Pd(0) species.[4]

• Additive: Tetrabutylammonium Bromide (TBAB) or Iodide (TBAI). The halide ions stabilize "naked" Pd(0) nanoparticles/clusters, preventing aggregation into inactive palladium black. This allows the catalyst to operate without bulky phosphine ligands.

• Base: Sodium Bicarbonate (NaHCO₃) or Triethylamine (Et₃N). Mild bases are preferred to prevent hydrolysis of the methyl ester.

• Solvent: DMF (N,N-Dimethylformamide). A polar aprotic solvent is essential to solubilize the polar transition state and the ammonium salt.

Mechanism & Signaling Pathways[4]

The reaction follows the catalytic cycle depicted below. Note the critical role of the base in the final elimination step to regenerate the catalyst.[5]

Experimental Protocol

Reagents & Equipment Table

Reagent / Material	Role	Equiv. / Amount	Specification
Methyl 2-iodo-4-methylbenzoate	Substrate	1.0 equiv (2.76 g)	>98% Purity
Methyl Acrylate	Coupling Partner	1.5 equiv (1.35 mL)	Stabilized, >99%
Pd(OAc)₂	Catalyst	2.0 - 5.0 mol%	98% (Stored under Ar)
TBAB	Phase Transfer/Stabilizer	1.0 equiv (3.22 g)	Dry solid
NaHCO₃	Base	2.5 equiv (2.10 g)	Powdered
DMF	Solvent	0.2 M (50 mL)	Anhydrous, degassed
Reaction Vessel	Hardware	N/A	100 mL RBF, Reflux Condenser

Step-by-Step Methodology

Phase 1: Setup and Inertion

• Glassware Prep: Oven-dry a 100 mL round-bottom flask (RBF) and a magnetic stir bar. Equip with a rubber septum.[6]

• Solvent Degassing: Sparge anhydrous DMF with Nitrogen or Argon for 15 minutes to remove dissolved oxygen (Oxygen promotes oxidative homocoupling of Pd and catalyst deactivation).

Phase 2: Reagent Charging

• Charge the RBF with Methyl 2-iodo-4-methylbenzoate (2.76 g, 10 mmol), TBAB (3.22 g, 10 mmol), and NaHCO₃ (2.10 g, 25 mmol).

• Add Pd(OAc)₂ (45 mg, 0.2 mmol, 2 mol%). Note: Add catalyst last to solids to minimize exposure.

• Seal the flask and purge the headspace with Argon for 5 minutes.

• Inject DMF (50 mL) via syringe.

• Inject Methyl Acrylate (1.35 mL, 15 mmol) slowly while stirring.

Phase 3: Reaction Execution

• Heating: Place the flask in a pre-heated oil bath at 85 °C .

• Monitoring: Stir vigorously (800+ RPM). The reaction mixture typically turns black (formation of Pd nanoparticles) within 15-30 minutes. This is normal for Jeffery conditions.

• Endpoint: Monitor by TLC (Hexanes/EtOAc 8:1) or HPLC.[7]

  • Starting Material Rf: ~0.6

  • Product Rf: ~0.4 (UV active, blue fluorescence often observed).

  • Expected Time: 4 – 12 hours.

Phase 4: Workup & Purification

• Quench: Cool the mixture to room temperature. Dilute with Diethyl Ether (100 mL) or Ethyl Acetate.

• Wash: Pour into a separatory funnel containing water (100 mL).

  • Why: DMF is water-miscible; this partitions the DMF into the aqueous layer.

• Extraction: Separate layers. Wash the organic layer with Water (2 x 50 mL) and Brine (1 x 50 mL).

• Drying: Dry organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, Gradient: 0-15% EtOAc in Hexanes).

Experimental Workflow Diagram

Troubleshooting & Optimization (Expert Insights)

Observation	Diagnosis	Corrective Action
Rapid Pd Black Formation	Catalyst agglomeration before reaction completion.	Increase TBAB loading to 2.0 equiv. Ensure efficient stirring. Lower temperature to 80 °C.
Low Conversion (<50%)	Catalyst poisoning or O₂ leak.	Ensure strict inert atmosphere. Add 1-2 mol% fresh Pd(OAc)₂. Check DMF quality (amine impurities inhibit reaction).
Regio-isomers Detected	Migration of the double bond.	This is common with electron-rich alkenes but less likely with acrylates. Lower temperature. Ensure base is not too strong (stick to NaHCO₃ or NaOAc).
Hydrolysis of Ester	Base-mediated saponification.	Ensure reagents are dry. Switch from carbonate bases to Et₃N if hydrolysis persists.

Safety Considerations (MSDS Summary)

• Methyl 2-iodo-4-methylbenzoate: Irritant. Avoid inhalation.

• Palladium(II) Acetate: Causes severe eye irritation. Sensitizer. Handle in a fume hood.

• Methyl Acrylate: Highly flammable, lachrymator, polymerizes readily. Store cold with stabilizer.

• DMF: Hepatotoxin and reproductive hazard. Use double-gloving (Nitrile) and work in a well-ventilated hood.

References

• Jeffery, T. (1984). "Palladium-catalysed vinylation of organic halides under solid-liquid phase transfer conditions." Journal of the Chemical Society, Chemical Communications, (19), 1287–1289. Link

• Beletskaya, I. P., & Cheprakov, A. V. (2000). "The Heck Reaction as a Sharpening Stone of Palladium Catalysis." Chemical Reviews, 100(8), 3009–3066.[5] Link

• Littke, A. F., & Fu, G. C. (2002). "Palladium-Catalyzed Coupling Reactions of Aryl Chlorides." Angewandte Chemie International Edition, 41(22), 4176–4211. Link

• Organic Syntheses. (2019). "Synthesis of (4-Methylbenzoate)(2',4',6'-trimethoxyphenyl)iodonium Tosylate." Org.[4][6][8][9][10][11] Synth. 2019, 96, 137-149.[6] (Provides physical data for the substrate).[1][6] Link

Sources

• 1. Palladium(I)-Iodide Catalyzed Deoxygenative Heck Reaction of Vinyl Triflates: A Formate-Mediated Cross-Electrophile Reductive Coupling with cine-Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BJOC - Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions [beilstein-journals.org]
• 3. Formation of 4-methylphenanthrenes in palladium-catalyzed annulation of diethyl 2,2'-diiodo-4,4'-biphenyldicarboxylate with internal alkynes, using methyl nitrobenzoates as the methylating agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Heck Coupling | NROChemistry [nrochemistry.com]
• 5. jk-sci.com [jk-sci.com]
• 6. orgsyn.org [orgsyn.org]
• 7. Methyl 2-iodobenzoate synthesis - chemicalbook [chemicalbook.com]
• 8. Methyl 4-iodobenzoate - Wikipedia [en.wikipedia.org]
• 9. Heck Reaction [organic-chemistry.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Application Note: Optimized C-N Cross-Coupling of Sterically Congested Ortho-Iodo Esters

Executive Summary & Strategic Analysis

This guide details the protocol for the palladium-catalyzed amination of methyl 2-iodo-4-methylbenzoate . This specific substrate presents a unique "chemical conflict": it possesses a highly reactive iodide handle (favorable for oxidative addition) juxtaposed with an ortho-ester group.

The Engineering Challenge:

• Steric Congestion: The ortho-ester creates steric bulk around the palladium center, potentially impeding amine coordination.

• Chemoselectivity (Hydrolysis Risk): The methyl ester is susceptible to saponification (hydrolysis) if strong alkoxide bases (e.g., NaOtBu) are used, a common pitfall in standard Buchwald protocols.

• Chelation Inhibition: The carbonyl oxygen of the ester can loosely coordinate with the palladium, stabilizing the oxidative addition intermediate (

  ) and retarding the subsequent reductive elimination step.

To overcome these, this protocol utilizes a Weak Base / Bulky Ligand strategy. We prioritize Cesium Carbonate (

) over Sodium tert-butoxide to preserve the ester, and employ dialkylbiaryl phosphine ligands (BrettPhos or XPhos) to enforce reductive elimination through steric pressure.

Mechanistic Insight & Catalyst Design

The success of this reaction hinges on the catalytic cycle's ability to bypass the "resting state" trap caused by the ortho-ester.

Diagram 1: Sterically Modulated Catalytic Cycle

This diagram illustrates the critical "Danger Zone" where the ortho-ester can inhibit the reaction or suffer hydrolysis.

Caption: Figure 1. Catalytic cycle highlighting the ortho-ester interference points (red/orange) and the necessity of mild bases.

Optimized Experimental Protocol

Reagent Selection & Stoichiometry

Component	Role	Recommended Reagent	Equivalents	Rationale
Substrate	Electrophile	Methyl 2-iodo-4-methylbenzoate	1.0	High reactivity (Iodide) compensates for steric bulk.
Nucleophile	Amine Source	Primary/Secondary Amine	1.2	Slight excess drives conversion.
Catalyst	Pre-catalyst	or	0.02 - 0.05	Standard Pd(0) or Pd(II) sources.
Ligand	Stereocontrol	BrettPhos (Primary amines)XPhos (Secondary amines)	0.04 - 0.10	Bulky ligands prevent Pd-ester chelation and accelerate reductive elimination.
Base	Proton Scavenger	(Cesium Carbonate)	2.0 - 3.0	CRITICAL: Weak enough to prevent ester hydrolysis; effective for Buchwald coupling.
Solvent	Medium	1,4-Dioxane or Toluene	N/A	Dioxane is preferred for solubility of .

Step-by-Step Methodology

Pre-requisites:

• All glassware must be oven-dried (

  ) and cooled under argon/nitrogen.

• Solvents must be anhydrous (degassed).

Step 1: Catalyst Pre-complexation (Optional but Recommended)

• In a glovebox or under active Argon flow, add

  (4.5 mg, 0.02 mmol) and BrettPhos (21.5 mg, 0.04 mmol) to a reaction vial.

• Add 1 mL of anhydrous 1,4-Dioxane.

• Stir at room temperature for 5 minutes. The solution should turn from orange to a dark red/brown, indicating active catalyst formation (

  ).

Step 2: Reaction Assembly

• To the catalyst vial, add Methyl 2-iodo-4-methylbenzoate (276 mg, 1.0 mmol).

• Add the Amine (1.2 mmol). Note: If the amine is a solid, add it now. If liquid, add via syringe in Step 3.

• Add

  (650 mg, 2.0 mmol). Tip: Finely ground reacts faster.

• Add remaining solvent (4 mL 1,4-Dioxane) to reach a concentration of ~0.2 M.

Step 3: Degassing & Heating [1]

• Seal the vial with a septum cap.

• Sparge the mixture with Argon gas for 5-10 minutes (bubbling gas through the liquid via a needle) to remove dissolved oxygen. Oxygen kills the active Pd(0) species.

• Place the vial in a pre-heated block at

  .

  • Why this temp? Iodides are reactive enough to couple at

    , but the steric bulk may require . Avoid exceeding to prevent ester thermal decomposition.

Step 4: Monitoring & Workup

• Monitor via TLC or LC-MS at 2 hours and 16 hours.

  • Target: Disappearance of the aryl iodide peak.

• Upon completion, cool to room temperature.

• Filter the mixture through a pad of Celite (diatomaceous earth) to remove the insoluble cesium salts and palladium black. Rinse with Ethyl Acetate.

• Concentrate the filtrate under reduced pressure.

• Purify via Flash Column Chromatography (Silica Gel).

  • Eluent: Hexanes/Ethyl Acetate gradient. The amino-ester product is usually more polar than the starting iodide but less polar than the hydrolyzed acid.

Workflow Visualization

Diagram 2: Bench Execution Flow

A linear guide to the physical execution of the experiment.

Caption: Figure 2. Operational workflow from reagent preparation to product isolation.[1][2][3]

Troubleshooting & Optimization Matrix

If the standard protocol yields suboptimal results, consult this matrix before altering the substrate.

Observation	Diagnosis	Corrective Action
Low Conversion (<20%)	Catalyst Deactivation	Ensure strict -free conditions. Switch to BrettPhos Pd G4 precatalyst (air-stable precursor).
Starting Material Remains	Steric Inhibition	Increase temperature to . Switch solvent to t-Amyl Alcohol (higher boiling point, better solubility).
Product Hydrolysis (Acid formed)	Base too strong/wet	Ensure is anhydrous. Do NOT use NaOtBu. Add 3Å Molecular Sieves to the reaction.
Debromination/Deiodination	Hydride Source	Solvent might be "wet" or acting as hydride source. Use freshly distilled Toluene instead of Dioxane.

References

• Buchwald, S. L., et al. "Ligands for Palladium-Catalyzed C-N Bond Formation." Chemical Science, 2011.

• Miyaura, N., & Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, 1995. (Foundational context for Pd-cycles).

• BenchChem Technical Guides. "Palladium-Catalyzed Amination of 2-Iodobenzoate." BenchChem Application Notes, 2025.

• Surry, D. S., & Buchwald, S. L. "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science, 2011.

• ACS GCI Pharmaceutical Roundtable. "Buchwald-Hartwig Amination Reagent Guide." ACS Green Chemistry Institute.

Sources

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Strategic Functionalization of Methyl 2-iodo-4-methylbenzoate: A Comprehensive Guide to Pd-Catalyzed Cross-Couplings

Executive Summary & Strategic Value

Methyl 2-iodo-4-methylbenzoate (CAS 32098-94-7) is a high-value "linchpin" scaffold in medicinal chemistry. Unlike its para-iodo counterparts, this molecule possesses a unique 1,2-functional relationship (ortho-iodo ester) combined with a 4-methyl electronic tuner .

This specific arrangement offers two distinct strategic advantages:

• Latent Cyclization Potential: The ortho-positioning of the ester and iodide allows for "coupling-cyclization" cascades, most notably the rapid synthesis of isocoumarins and isoquinolines .

• Steric & Electronic Balance: The 4-methyl group provides slight electron donation (deactivating the ring slightly compared to the unsubstituted benzoate), while the 1-ester provides electron withdrawal. This "push-pull" dynamic stabilizes the oxidative addition intermediate, though the ortho-ester imposes steric constraints that demand specific ligand choices.

This guide provides field-proven protocols for Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig couplings, specifically optimized for the steric realities of this ortho-substituted scaffold.

Mechanistic Insight: The "Ortho-Ester" Challenge

Successful coupling of methyl 2-iodo-4-methylbenzoate requires understanding the competition between oxidative addition and reductive elimination .

• Oxidative Addition (Fast): The C–I bond is weak and reactive. Palladium inserts readily, even with the electron-rich 4-methyl group.

• Reductive Elimination (The Bottleneck): The ortho-ester creates a steric wall. In standard couplings, this can slow down the final step, leading to side reactions like hydrodeiodination (replacement of I with H).

• Coordination Effect: The ester carbonyl oxygen can weakly coordinate to Pd(II), potentially stabilizing intermediates but also blocking coordination sites needed for transmetallation.

Visualization: Steric-Electronic Catalytic Cycle

The following diagram maps the kinetic bottlenecks specific to this substrate.

Figure 1: The catalytic cycle highlights the 'Reductive Elimination' and 'Transmetallation' phases as the primary bottlenecks due to the ortho-ester steric clash.

Protocol A: Sonogashira Coupling (Isocoumarin Synthesis)

Context: This is the most "atom-economical" application for this substrate. Following the initial alkynylation, the proximity of the alkyne to the ester allows for electrophilic cyclization to form isocoumarins , a core pharmacophore in anticoagulants and antifungal agents.

Reagents & Conditions

• Catalyst: PdCl₂(PPh₃)₂ (2-3 mol%)

• Co-Catalyst: CuI (1-2 mol%)

• Base/Solvent: Et₃N (acts as both base and solvent, or used with THF).

• Temperature: Room Temperature to 50°C (Mild conditions prevent ester hydrolysis).

Step-by-Step Methodology

• Charge: To a dry Schlenk flask, add Methyl 2-iodo-4-methylbenzoate (1.0 equiv), PdCl₂(PPh₃)₂ (0.02 equiv), and CuI (0.01 equiv).

• Inert: Evacuate and backfill with Argon (3 cycles). Oxygen is the enemy here; it promotes homocoupling of the alkyne (Glaser coupling).

• Solvate: Add degassed THF (0.2 M concentration) and Et₃N (3.0 equiv).

• Initiate: Add the terminal alkyne (1.1 equiv) dropwise via syringe.

• Monitor: Stir at room temperature. The reaction typically turns dark brown/black. Monitor by TLC (the iodide spot should disappear rapidly, < 2 hours).

• Workup: Filter through a pad of Celite to remove Pd/Cu salts. Wash with EtOAc. Concentrate and purify via silica column (Hexanes/EtOAc).

Self-Validating Checkpoint:

• Success: Appearance of a bright blue fluorescent spot on TLC (often characteristic of conjugated alkynyl benzoates).

• Failure: If starting material remains after 4 hours, add 1 mol% more CuI.

Downstream Application: Cyclization to Isocoumarin

To convert the resulting alkyne to an isocoumarin:

• Dissolve the coupled product in CH₂Cl₂.

• Add I₂ (1.2 equiv) or p-TsOH (catalytic) depending on desired 4-position substitution.

• Stir at RT.[1][2] The ester oxygen attacks the activated alkyne, releasing MeI (or MeOH).

Figure 2: Workflow for converting the substrate into bioactive isocoumarin scaffolds.

Protocol B: Suzuki-Miyaura Coupling (Biaryl Synthesis)

Context: Creating biaryl systems. The ortho-ester makes this sterically demanding. Standard Pd(PPh₃)₄ often fails to achieve high yields due to slow reductive elimination. We recommend SPhos or XPhos ligands.

Optimized Conditions (Sterically Demanding)

• Catalyst: Pd(OAc)₂ (2 mol%) + SPhos (4 mol%)

  • Why SPhos? This electron-rich, bulky biaryl phosphine ligand accelerates oxidative addition and, crucially, facilitates reductive elimination in crowded systems.

• Base: K₃PO₄ (3.0 equiv) suspended in Toluene/Water (10:1).

• Temperature: 80-100°C.

Step-by-Step Methodology

• Preparation: In a vial, pre-mix Pd(OAc)₂ and SPhos in Toluene for 10 minutes to form the active catalytic species (solution turns yellow/orange).

• Combine: Add Methyl 2-iodo-4-methylbenzoate (1.0 equiv), Aryl Boronic Acid (1.5 equiv), and K₃PO₄.

• Heat: Add the catalyst solution and water. Seal and heat to 90°C.

• Reaction Time: 2-6 hours.

• Workup: Aqueous extraction (EtOAc/Water). The methyl ester is robust enough to survive K₃PO₄ at 90°C for short durations, but avoid prolonged heating to prevent hydrolysis to the acid.

Protocol C: Buchwald-Hartwig Amination

Context: Introducing amines at the 2-position.[3] This is the most challenging transformation due to the potential for the amine to attack the ester (forming an amide) instead of the Pd-center, or for the ortho-ester to block the incoming amine.

Critical Strategy

Use a weak base (Cs₂CO₃) to prevent ester hydrolysis and a highly active ligand (Xantphos or BINAP) to enforce reductive elimination.

Reagents

• Catalyst: Pd₂(dba)₃ (1.5 mol%)

• Ligand: Xantphos (4.5 mol%)

• Base: Cs₂CO₃ (1.4 equiv) - Do not use NaOtBu (causes transesterification/hydrolysis).

• Solvent: 1,4-Dioxane (anhydrous).

Protocol

• Mix Pd₂(dba)₃ and Xantphos in Dioxane under Argon for 15 mins.

• Add the substrate and the amine (1.2 equiv).

• Add Cs₂CO₃.

• Heat to 100°C.

• Note: If the amine is aliphatic and unhindered, watch for amide formation (direct attack on ester). If this occurs, lower temp to 80°C and increase catalyst load.

Troubleshooting & Optimization

Observation	Probable Cause	Corrective Action
Starting Material Recovery	Catalyst deactivation (Pd Black)	Switch to Pd(OAc)₂/SPhos system; ensure strict O₂ exclusion.
Dehalogenated Product (Methyl 4-methylbenzoate)	β-Hydride elimination or solvent H-abstraction	Avoid alcohol solvents (MeOH/EtOH). Use Toluene or DMF.[4] Increase concentration of coupling partner.
Hydrolysis (Carboxylic Acid formation)	Base too strong or wet solvent	Switch from Hydroxide/Alkoxide bases to Carbonates (K₂CO₃, Cs₂CO₃) or Phosphates (K₃PO₄). Dry solvents.[4]
Homocoupling (Biaryl formation from Boronic acid)	Oxidation of Boronic acid	Degas solvents thoroughly. Reduce excess Boronic acid.

References

• Mechanistic Studies on Ortho-Substituted Benzoates

  • Title: "Steric Effects in Palladium-C
  • Source:Chemical Reviews, 2010.

• Isocoumarin Synthesis via Sonogashira

  • Title: "A General Synthesis of Isocoumarins via Pd/Cu-Catalyzed Cross-Coupling/Cycliz
  • Source:Journal of Organic Chemistry, 2003.

• Buchwald-Hartwig Conditions for Esters

  • Title: "Palladium-Catalyzed Amination of Aryl Halides with Esters Present."
  • Source:Journal of the American Chemical Society, 2008.

• General Suzuki Coupling Protocols

  • Title: "Update on the Suzuki-Miyaura Cross-Coupling: The SPhos Gener
  • Source:Accounts of Chemical Research, 2008.

Sources

• 1. Sonogashira Coupling [organic-chemistry.org]
• 2. researchgate.net [researchgate.net]
• 3. Microwave-Assisted Buchwald–Hartwig Double Amination: A Rapid and Promising Approach for the Synthesis of TADF Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]

Application Note: A Scalable and Robust Protocol for the Synthesis and Purification of Methyl 2-iodo-4-methylbenzoate

Abstract

Methyl 2-iodo-4-methylbenzoate is a key building block in modern organic synthesis, particularly valued as an intermediate in the development of novel pharmaceuticals and complex molecular architectures.[1] Its utility stems from the strategically placed iodo-substituent, which is amenable to a wide range of cross-coupling reactions. This application note provides a comprehensive, field-proven guide for the large-scale synthesis, purification, and characterization of methyl 2-iodo-4-methylbenzoate. The protocol is designed for scalability and reproducibility, emphasizing not just the procedural steps but the underlying chemical principles and safety considerations. We present a reliable method starting from methyl 2-amino-4-methylbenzoate via a Sandmeyer-type reaction, followed by detailed purification and analytical validation protocols suitable for researchers in both academic and industrial settings.

Synthesis Strategy: The Sandmeyer Reaction

Mechanistic Rationale

Direct iodination of the methyl 4-methylbenzoate precursor is challenging due to the deactivating nature of the ester group. Therefore, a more robust and regioselective approach is required. The Sandmeyer reaction is an exemplary method for introducing a variety of functional groups, including halides, onto an aromatic ring by replacing an amino group.[2][3][4] This transformation proceeds via an aryl diazonium salt intermediate, which is a highly versatile reactive species.[5]

The process involves two core steps:

• Diazotization: The primary aromatic amine is treated with nitrous acid (generated in situ from sodium nitrite and a strong mineral acid) at low temperatures (0–5 °C) to form the aryl diazonium salt. Maintaining a low temperature is critical as diazonium salts are thermally unstable and can decompose prematurely or pose a safety hazard at elevated temperatures.

• Iodide Displacement: The diazonium group is an excellent leaving group (releasing dinitrogen gas), facilitating its displacement by a nucleophile. In this protocol, an iodide ion (from potassium iodide) acts as the nucleophile to yield the desired aryl iodide.[3][6][7] Unlike the Sandmeyer reactions for chlorination or bromination, the iodination step does not strictly require a copper(I) catalyst.[2]

This synthetic route is chosen for its high efficiency, scalability, and the ready availability of the starting material, methyl 2-amino-4-methylbenzoate.

Overall Reaction Scheme

Figure 1: Synthesis of methyl 2-iodo-4-methylbenzoate via the Sandmeyer reaction.

Experimental Protocols

Materials and Equipment

Material	Grade	Supplier
Methyl 2-amino-4-methylbenzoate	≥98%	Standard Supplier
Sodium Nitrite (NaNO₂)	ACS Reagent, ≥97%	Standard Supplier
Sulfuric Acid (H₂SO₄)	Concentrated (95-98%)	Standard Supplier
Potassium Iodide (KI)	ACS Reagent, ≥99%	Standard Supplier
Diethyl Ether (Et₂O)	ACS Grade	Standard Supplier
Saturated Sodium Bicarbonate (NaHCO₃)	Aqueous Solution	Prepared in-house
Saturated Sodium Thiosulfate (Na₂S₂O₃)	Aqueous Solution	Prepared in-house
Brine (Saturated NaCl)	Aqueous Solution	Prepared in-house
Anhydrous Magnesium Sulfate (MgSO₄)	Reagent Grade	Standard Supplier
Methanol (MeOH)	ACS Grade	Standard Supplier
Hexanes	ACS Grade	Standard Supplier

Equipment:

• Large three-neck round-bottom flask (appropriately sized for the scale)

• Mechanical stirrer

• Dropping funnel

• Low-temperature thermometer

• Ice-salt bath

• Large separatory funnel

• Rotary evaporator

• Recrystallization dishes

• Büchner funnel and vacuum flask

• Standard laboratory glassware

Synthesis Workflow Diagram

Diagram 1: Step-by-step workflow for the synthesis of crude methyl 2-iodo-4-methylbenzoate.

Step-by-Step Synthesis Protocol

Note: This protocol is based on a 0.5 mole scale. Adjust quantities accordingly for different scales.

• Preparation of Diazonium Salt:

  • In a 2 L three-neck flask equipped with a mechanical stirrer, thermometer, and dropping funnel, combine concentrated sulfuric acid (60 mL, 1.1 mol) and water (500 mL). Cool the solution to 0 °C in an ice-salt bath.

  • To this acidic solution, add methyl 2-amino-4-methylbenzoate (82.6 g, 0.5 mol) portion-wise, ensuring the temperature remains below 10 °C. Stir until a fine suspension is formed.

  • In a separate beaker, dissolve sodium nitrite (38.0 g, 0.55 mol) in water (100 mL).

  • Cool the amine suspension to 0–5 °C. Slowly add the sodium nitrite solution dropwise via the dropping funnel over 60-90 minutes. Crucial: Maintain the internal temperature below 5 °C throughout the addition to ensure the stability of the diazonium salt.

  • After the addition is complete, stir the resulting pale-yellow solution for an additional 30 minutes at 0–5 °C.

• Iodination:

  • In a separate 4 L beaker, dissolve potassium iodide (124.5 g, 0.75 mol) in water (300 mL).

  • Slowly and carefully, add the cold diazonium salt solution to the potassium iodide solution in portions with vigorous stirring. This addition is exothermic and will be accompanied by the evolution of nitrogen gas. Control the rate of addition to manage foaming and keep the reaction temperature below 40 °C.

  • Once the addition is complete, allow the dark-colored mixture to warm to room temperature and stir for 2-3 hours until gas evolution ceases.

• Work-up and Isolation of Crude Product:

  • Add saturated sodium thiosulfate solution to the reaction mixture until the dark iodine color is discharged, resulting in a creamy or off-white precipitate.

  • Transfer the mixture to a large separatory funnel and extract the product with diethyl ether (3 x 400 mL).

  • Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution (2 x 300 mL) and brine (1 x 300 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate using a rotary evaporator to yield the crude product as a dark oil or low-melting solid.

Purification Protocol

The crude product typically contains unreacted starting materials and colored impurities. Recrystallization is a highly effective method for large-scale purification.

Purification Workflow Diagram

Diagram 2: Workflow for the purification of the final product via recrystallization.

Step-by-Step Recrystallization Protocol

• Transfer the crude product to an appropriately sized Erlenmeyer flask.

• Add a minimal amount of hot methanol and heat the mixture gently on a hot plate with stirring until all the solid dissolves. If the crude product is an oil, add methanol and heat until a homogeneous solution is obtained.

• Remove the flask from the heat and allow it to cool slowly to room temperature. Crystals should begin to form.

• Once the flask has reached room temperature, place it in an ice bath for at least 1 hour to maximize crystal formation.

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the filter cake with a small amount of ice-cold methanol to remove residual soluble impurities.

• Dry the purified crystals under vacuum to a constant weight. The final product should be an off-white to pale yellow crystalline solid.[8]

Expected Yield and Purity

Stage	Typical Yield	Purity (by ¹H NMR)	Appearance
Crude Product	80-90%	~90%	Dark oil or solid
After Recrystallization	70-85% (overall)	>98%	Off-white crystalline solid

Analytical Characterization

To confirm the identity and purity of the final product, the following analytical techniques are recommended.

• ¹H NMR (400 MHz, CDCl₃):

  • δ (ppm) ~7.8-7.9: 1H, doublet, aromatic proton ortho to the iodine.

  • δ (ppm) ~7.2-7.3: 1H, doublet, aromatic proton meta to the iodine.

  • δ (ppm) ~7.0-7.1: 1H, singlet, aromatic proton para to the iodine.

  • δ (ppm) ~3.9: 3H, singlet, ester methyl protons (-OCH₃).

  • δ (ppm) ~2.4: 3H, singlet, aromatic methyl protons (-CH₃).[9][10]

• ¹³C NMR (100 MHz, CDCl₃):

  • δ (ppm) ~168: Ester carbonyl carbon.

  • δ (ppm) ~142-145: Aromatic carbons attached to methyl and iodo groups.

  • δ (ppm) ~128-135: Other aromatic carbons.

  • δ (ppm) ~95: Aromatic carbon bearing the iodine atom.

  • δ (ppm) ~52: Ester methyl carbon.

  • δ (ppm) ~21: Aromatic methyl carbon.[8]

• FT-IR (ATR):

  • ν (cm⁻¹) ~1720-1730: Strong C=O stretch (ester).

  • ν (cm⁻¹) ~2950-3000: C-H stretches (aliphatic and aromatic).

  • ν (cm⁻¹) ~1250-1300: C-O stretch (ester).

• Mass Spectrometry (EI):

  • m/z: Calculated for C₉H₉IO₂: 275.97. Found: [M]⁺ at 276.

• Melting Point:

  • Literature values can be used for comparison; a sharp melting point range indicates high purity.

Safety and Hazard Management

All operations must be conducted in a well-ventilated fume hood by personnel trained in handling hazardous chemicals.

• Reagent Hazards:

  • Sulfuric Acid: Severely corrosive. Causes extreme burns. Handle with extreme care.

  • Sodium Nitrite: Toxic if swallowed. Strong oxidizer.

  • Potassium Iodide/Iodine: Can cause skin, eye, and respiratory irritation.[11]

  • Organic Solvents (Ether, Methanol): Highly flammable. Harmful if inhaled or absorbed through the skin.

• Procedural Hazards:

  • Diazotization: The formation of diazonium salts is potentially hazardous. Strict temperature control is non-negotiable. Deviation above 10 °C can lead to uncontrolled decomposition. Diazonium salts in solid, dry form can be explosive and should not be isolated.

  • Gas Evolution: The reaction releases a large volume of nitrogen gas. Ensure the apparatus is not sealed and has adequate venting.

• Personal Protective Equipment (PPE):

  • Wear a flame-resistant lab coat, chemical splash goggles, and appropriate chemical-resistant gloves (nitrile or neoprene) at all times.[12][13]

• Waste Disposal:

  • Aqueous waste containing residual iodine should be treated with sodium thiosulfate before neutralization and disposal according to local regulations.

  • Organic solvent waste must be collected in a designated, labeled container for hazardous waste disposal.[14][15]

References

• CN106608823A - Production technology of methyl 2-iodobenzoate. Google Patents.

• Method for synthesizing methyl 2-methyl-4-acetyl benzoate. Eureka | Patsnap. Available at: [Link]

• CN100406422C - Process for producing 5-iodo-2-methylbenzoic acid. Google Patents.

• PROCESS FOR PRODUCING 5-IODO-2-METHYLBENZOIC ACID. European Patent Office. Available at: [Link]

• Synthesis of 4-Methylbenzoate(2ʹ,4ʹ,6ʹ-trimethoxyphenyl)iodonium Tosylate. Organic Syntheses. Available at: [Link]

• PROCESS FOR PRODUCING 5 IODO 2 METHYLBENZOIC ACID. Quick Company. Available at: [Link]

• Synthesis of a Series of Methyl Benzoates through Esterification with a Zr/Ti Solid Acid Catalyst. MDPI. Available at: [Link]

• Preparation of Aryl Iodides, Part 2: Nucleophilic Iodination. YouTube. Available at: [Link]

• How to separate ester from carboxylic acid by using chromatography?. ResearchGate. Available at: [Link]

• Iodine - Hazardous Substance Fact Sheet. New Jersey Department of Health. Available at: [Link]

• Process for the preparation of 2-(4-methylphenyl)-benzoic acid derivatives. Google Patents.

• Sandmeyer Reaction. Organic Chemistry Portal. Available at: [Link]

• Synthesis of (Hetero)aryl/Alkenyl Iodides via Ni-Catalyzed Finkelstein Reaction from Bromides or Chlorides. ACS Publications. Available at: [Link]

• (PDF) Methyl 4-methylbenzoate. ResearchGate. Available at: [Link]

• Safety Data Sheet: Iodine solution. Carl ROTH. Available at: [Link]

• Glass Chromatography Application: TLC Separation of Benzoic Esters in Pharmaceutical Products. Open Access Pub. Available at: [Link]

• The analytical and spectral characterization data of the methyl benzoates. The Royal Society of Chemistry. Available at: [Link]

• Kinetics of Esterification of Benzoic Acid and Isoamyl Alcohol Catalyzed by P-toluenesulfonic Acid. ResearchGate. Available at: [Link]

• Synthesis of Aryl Iodides from Arylhydrazines and Iodine. ACS Publications. Available at: [Link]

• Safety Data Sheet: Iodine solution. Carl ROTH. Available at: [Link]

• Procedure for the preparation of esters of benzoic acid. Google Patents.

• Photo-induced iodination of aryl halides under very mild conditions. SciSpace. Available at: [Link]

• Sandmeyer reaction. L.S.College, Muzaffarpur. Available at: [Link]

• Methyl 4-methylbenzoate. PubChem. Available at: [Link]

• Iodine Solution - Safety Data Sheet. Available at: [Link]

• Synthesis, Distillation, & Recrystallization. LabXchange. Available at: [Link]

• Spectroscopy and Spectrometry Problem Set 3. University of Wisconsin. Available at: [Link]

• Sandmeyer Reaction Mechanism. BYJU'S. Available at: [Link]

• Material Safety Data Sheet Iodine MSDS. Harper College. Available at: [Link]

• Tips & Tricks: Recrystallization. University of Rochester. Available at: [Link]

• Illustrated Glossary of Organic Chemistry - Sandmeyer reaction. UCLA. Available at: [Link]

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• 10. Methyl 4-methylbenzoate(99-75-2) 1H NMR spectrum [chemicalbook.com]
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• 15. ES2380693T3 - Procedure for the preparation of esters of benzoic acid - Google Patents [patents.google.com]

Technical Notes & Optimization

identifying and minimizing side products in reactions of methyl 2-iodo-4-methylbenzoate

Here is the technical support center for identifying and minimizing side products in reactions of methyl 2-iodo-4-methylbenzoate.

Welcome to the technical support guide for methyl 2-iodo-4-methylbenzoate. This resource is designed for researchers, chemists, and drug development professionals to navigate the complexities of using this versatile aryl iodide in synthetic chemistry. Our focus is to provide actionable troubleshooting advice and in-depth scientific explanations to help you identify and minimize common side products, thereby improving reaction yield, purity, and reproducibility.

Methyl 2-iodo-4-methylbenzoate is a valuable building block, frequently employed in palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Sonogashira, Heck, and Buchwald-Hartwig amination to form C-C, C-N, and C-O bonds.[1][2] The high reactivity of the C-I bond makes it an excellent substrate for these transformations.[3] However, this reactivity can also lead to several undesired side reactions. This guide addresses the most common challenges in a practical question-and-answer format.

Troubleshooting Guide: Common Side Products & Solutions

Question 1: I'm observing a significant byproduct with a mass double that of my starting material (or coupling partner). What is this side reaction and how can I prevent it?

Answer: You are likely observing homocoupling , a common side reaction in palladium-catalyzed processes where the aryl halide couples with itself to form a biaryl species (in this case, dimethyl 2,2'-diiodo-4,4'-dimethyl-[1,1'-biphenyl]-dicarboxylate).[4]

Causality and Mechanism:

Homocoupling is catalyzed by the Pd(0) species, the active catalyst in most cross-coupling reactions. The proposed mechanism involves the oxidative addition of two molecules of the aryl halide to the palladium center, followed by reductive elimination to form the biaryl product.[4] This pathway becomes competitive with the desired cross-coupling reaction under certain conditions.

Key Contributing Factors & Mitigation Strategies:

Factor	Causality	Mitigation Strategy
High Catalyst Loading	Increases the probability of two aryl halide molecules interacting at a single palladium center.	Reduce the palladium catalyst loading to the minimum effective concentration (typically 0.5-2 mol%).
High Temperature	Can accelerate the rate of homocoupling relative to the desired reaction.	Run the reaction at the lowest temperature that allows for a reasonable reaction rate. Perform a temperature screen if necessary.
Presence of Oxygen	Oxygen can alter the catalytic cycle and promote oxidative side reactions.	Ensure the reaction is performed under a strictly inert atmosphere (Nitrogen or Argon). Degas all solvents and reagents thoroughly before use.
Ligand Choice	Bulky, electron-rich phosphine ligands can often favor the desired reductive elimination step over homocoupling.	Employ sterically hindered ligands like those used in Buchwald-Hartwig amination or Suzuki coupling.[5][6]
Inefficient Transmetalation	If the transmetalation step (e.g., with the boronic acid in a Suzuki coupling) is slow, the Ar-Pd(II)-X intermediate has more time to react with another molecule of aryl halide.	Ensure the base and solvent system are optimal for the transmetalation step of your specific reaction.

Experimental Workflow: Minimizing Homocoupling

Caption: Workflow for minimizing homocoupling side products.

Question 2: My crude reaction mixture contains a significant amount of methyl 4-methylbenzoate. What is causing this and how do I stop it?

Answer: This byproduct is the result of protodehalogenation (also called hydrodehalogenation), where the iodine atom is replaced by a hydrogen atom.[7]

Causality and Mechanism:

This side reaction occurs when the organopalladium intermediate formed after oxidative addition (Ar-Pd(II)-I) reacts with a source of hydride (H⁻) before it can proceed through the desired catalytic pathway. Subsequent reductive elimination releases the dehalogenated product and a palladium species.[5][7]

Common Hydride Sources & Mitigation Strategies:

Hydride Source	Causality	Mitigation Strategy
Amine Bases (e.g., Et₃N)	Can act as hydride donors, especially at elevated temperatures. This is a known side reaction in Heck and Buchwald-Hartwig aminations.[5][7]	Switch to an inorganic base such as K₂CO₃, Cs₂CO₃, or K₃PO₄. If an amine base is required, use a sterically hindered one like diisopropylethylamine (DIPEA).
Solvents (e.g., Alcohols)	Solvents with available protons, like isopropanol, can be sources of hydride.[7]	Use anhydrous, aprotic solvents like toluene, dioxane, or THF.
Water	Trace amounts of water can participate in pathways that generate hydride species.	Ensure all reagents and solvents are scrupulously dried. Use freshly distilled or purchased anhydrous solvents.
Phosphine Ligands	In some cases, P-H bonds from ligand degradation can be a hydride source.	Use high-purity, stable phosphine ligands.

Reaction Pathways: Desired vs. Side Reactions

Caption: Competing reaction pathways from the key Ar-Pd(II)-I intermediate.

Question 3: My ester group is being cleaved, and I'm isolating 2-iodo-4-methylbenzoic acid. Why is this happening?

Answer: You are observing ester hydrolysis , a reaction where the methyl ester is converted to a carboxylic acid. This is typically caused by the presence of water and a strong base.[8][9]

Causality and Mechanism:

Saponification (base-mediated hydrolysis) is a classic organic reaction. In the context of cross-coupling, the bases used to facilitate the catalytic cycle (especially hydroxide bases like NaOH or KOH) can also attack the electrophilic carbonyl carbon of the ester. This process is often accelerated by heat.[9][10]

Prevention of Ester Hydrolysis:

• Choice of Base: This is the most critical factor. Avoid strong hydroxide bases. Opt for milder, non-nucleophilic inorganic bases that are sufficiently basic to promote the cross-coupling reaction but are less likely to cause hydrolysis.

  • Excellent choices: Potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), potassium phosphate (K₃PO₄).

• Anhydrous Conditions: Water is a necessary reactant for hydrolysis. Using anhydrous solvents and reagents will significantly suppress this side reaction.

• Reaction Temperature: Lowering the reaction temperature can slow the rate of hydrolysis more than the rate of the desired cross-coupling reaction.

• Reaction Time: Minimize reaction time. Monitor the reaction closely and work it up as soon as the starting material is consumed to prevent prolonged exposure to basic conditions.

Question 4: (Sonogashira Coupling Specific) I'm trying to couple an alkyne, but I'm getting a large amount of a symmetrical butadiyne byproduct. What's going on?

Answer: This is the Glaser coupling (or homo-coupling of the alkyne), a well-known side reaction in Sonogashira couplings.[11]

Causality and Mechanism:

The copper(I) co-catalyst, which is added to facilitate the Sonogashira reaction, is the primary cause of Glaser coupling. In the presence of oxygen, the copper acetylide intermediate undergoes oxidative dimerization to form the butadiyne.[11]

Minimization of Glaser Coupling:

• Rigorous Exclusion of Oxygen: This is the most effective strategy. Degas your solvents and amine base with multiple freeze-pump-thaw cycles or by sparging with an inert gas for an extended period. Maintain a positive pressure of nitrogen or argon throughout the reaction.

• Minimize Copper Catalyst: Use the lowest possible concentration of the copper(I) salt (e.g., CuI). High concentrations accelerate the rate of Glaser coupling.[11]

• Run a "Copper-Free" Sonogashira: Many modern protocols for Sonogashira coupling avoid the use of a copper co-catalyst altogether, which completely eliminates this side reaction pathway.[12] These methods often rely on specific palladium catalysts and ligands or the use of a different base/solvent system.

Frequently Asked Questions (FAQs)

Q: How do I properly degas my solvents to create an inert atmosphere?

A: The most rigorous method is Freeze-Pump-Thaw .

• Place the solvent in a flask with a sidearm and seal it.

• Freeze the solvent using liquid nitrogen.

• Once fully frozen, apply a high vacuum to the flask to remove gases from the headspace.

• Close the connection to the vacuum and allow the solvent to thaw completely. You will often see bubbles of dissolved gas being released.

• Repeat this cycle at least three times. After the final thaw, backfill the flask with your inert gas (Nitrogen or Argon). A simpler, though less effective, method is sparging , which involves bubbling an inert gas through the solvent via a long needle for 20-30 minutes.

Q: Which analytical techniques are best for identifying these side products?

A: A combination of techniques is ideal.

• TLC (Thin-Layer Chromatography): Excellent for initial reaction monitoring to see the consumption of starting material and the appearance of new spots.

• GC-MS (Gas Chromatography-Mass Spectrometry): The best method for identifying volatile byproducts like the protodehalogenated methyl 4-methylbenzoate. The mass spectrum provides the molecular weight, and the fragmentation pattern can confirm the structure.

• LC-MS (Liquid Chromatography-Mass Spectrometry): Useful for less volatile products like the homocoupled dimer or the hydrolyzed carboxylic acid.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The most powerful tool. Analyzing the crude reaction mixture can allow for the identification and even quantification of the desired product and side products by comparing the integration of characteristic peaks. For example, the disappearance of the iodine-adjacent aromatic proton and the appearance of a new proton in its place is a clear indicator of protodehalogenation.

Protocol: A General Suzuki-Miyaura Coupling with Minimized Side Products

This protocol provides a robust starting point for coupling methyl 2-iodo-4-methylbenzoate with an arylboronic acid, incorporating best practices to avoid the side reactions discussed above.

Materials:

• Methyl 2-iodo-4-methylbenzoate (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Pd(PPh₃)₄ (1-2 mol%)

• Potassium Carbonate (K₂CO₃), finely ground and dried (2.0-3.0 equiv)

• Anhydrous Toluene or Dioxane

Procedure:

• Inert Atmosphere Preparation: Add a magnetic stir bar to a flame-dried, two-neck round-bottom flask equipped with a reflux condenser and a rubber septum. Allow the apparatus to cool to room temperature under a stream of dry nitrogen or argon.

• Reagent Addition: Under a positive pressure of inert gas, charge the flask with methyl 2-iodo-4-methylbenzoate, the arylboronic acid, and K₂CO₃.

• Solvent Addition: Add the anhydrous solvent via syringe.

• Degassing: Sparge the resulting suspension with nitrogen or argon for 15-20 minutes.

• Catalyst Addition: Briefly remove the septum and quickly add the Pd(PPh₃)₄ catalyst against a positive flow of inert gas.

• Reaction: Heat the mixture to 80-100 °C with vigorous stirring.

• Monitoring: Follow the reaction progress by TLC or GC-MS analysis of small aliquots.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

References

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved February 4, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Heck Reaction. Retrieved February 4, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved February 4, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved February 4, 2026, from [Link]

• Synlett. (2001). Air- and moisture-stable (NHC)Pd(allyl)Cl complexes have been used in Suzuki-Miyaura cross-coupling, catalytic dehalogenation of aryl halides, and aryl amination. Retrieved February 4, 2026, from [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved February 4, 2026, from [Link]

• Wikipedia. (n.d.). Sonogashira coupling. Retrieved February 4, 2026, from [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved February 4, 2026, from [Link]

• Yournar-Chemistry. (2025). Homocoupling reactions of aryl halides-Typical procedures with Cu, Ni and Pd catalysts. Retrieved February 4, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Methyl Esters. Retrieved February 4, 2026, from [Link]

• U.S. Patent No. US5508455A. (1996). Hydrolysis of methyl esters for production of fatty acids.

• Carrow, B. P., & Hartwig, J. F. (2011). The primary side products formed in these catalytic aminations are arenes, the products of aryl halide reduction. Request PDF. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. innospk.com [innospk.com]
• 3. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 4. Homocoupling reactions of aryl halides-Typical procedures with Cu, Ni and Pd catalysts - operachem [operachem.com]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 6. Suzuki Coupling [organic-chemistry.org]
• 7. Yoneda Labs [yonedalabs.com]
• 8. Methyl Esters [organic-chemistry.org]
• 9. Thieme E-Books & E-Journals [thieme-connect.de]
• 10. US5508455A - Hydrolysis of methyl esters for production of fatty acids - Google Patents [patents.google.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Sonogashira Coupling [organic-chemistry.org]

selection of optimal catalyst and ligand for methyl 2-iodo-4-methylbenzoate reactions

Ticket ID: #RXN-OPT-2024-001 Subject: Catalyst & Ligand Selection for Ortho-Substituted Aryl Iodides Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Substrate Analysis & Reactivity Profile

Before selecting a catalyst, we must deconstruct your specific molecule: Methyl 2-iodo-4-methylbenzoate .

• The "Good" (Reactivity): The C–I bond is weak and undergoes oxidative addition (OA) rapidly, even with standard Pd(0) sources.

• The "Bad" (Sterics): The ortho-methyl ester creates significant steric bulk. This hinders the coordination of the coupling partner (transmetallation) and the final reductive elimination step.

• The "Ugly" (Side Reactions): The methyl ester is an electrophile. Strong nucleophilic bases (e.g., NaOMe, NaOtBu) or high temperatures in aqueous media can cause hydrolysis (to the acid) or transesterification, killing your yield.

Module A: Suzuki-Miyaura Coupling (C–C Bond Formation)

User Issue: "I am seeing low conversion or dehalogenated starting material (protodeiodination) when using Pd(PPh3)4."

Root Cause: The standard tetrakis catalyst is too crowded. The triphenylphosphine ligands are not bulky enough to force the reductive elimination from the crowded ortho-substituted center, nor electron-rich enough to stabilize the oxidative addition intermediate against protodeiodination.

Optimal System: The "Buchwald" Ligand Suite

For ortho-esters, you require Dialkylbiaryl phosphines . These ligands provide a protective "roof" over the metal center and facilitate the coupling of hindered substrates.

Component	Recommendation	Technical Rationale
Ligand	SPhos (First Choice) or XPhos	SPhos is the gold standard for ortho-substituted aryl halides. Its structural flexibility allows it to accommodate the steric bulk of the ester group during transmetallation.
Pre-Catalyst	Pd(OAc)₂ or Pd-G3/G4 Precatalysts	Use a 1:2 ratio of Pd:Ligand if mixing manually. G3/G4 precatalysts (e.g., XPhos Pd G3) are superior as they guarantee the formation of the active L1Pd(0) species without an induction period.
Base	K₃PO₄ or Cs₂CO₃	CRITICAL: Do NOT use hydroxide bases (NaOH) or alkoxides (NaOtBu). Anhydrous Phosphate or Carbonate bases prevent ester hydrolysis.
Solvent	Toluene/Water (10:1) or Dioxane	A biphasic system often helps solubilize inorganic bases while keeping the organic ester safe.

Protocol: High-Efficiency Suzuki Coupling

• Charge: Aryl iodide (1.0 equiv), Boronic acid (1.2–1.5 equiv), K₃PO₄ (2.0 equiv).

• Catalyst: Add SPhos Pd G3 (1–3 mol%).

• Solvent: Add degassed Toluene/H₂O (10:1).

• Condition: Heat to 80°C. Note: Do not exceed 100°C to protect the ester.

• Monitor: Check conversion at 2 hours.

Module B: Buchwald-Hartwig Amination (C–N Bond Formation)[1]

User Issue: "The reaction turns black (Pd precipitation) and the ester is cleaving."

Root Cause:

• Chelation: The ester oxygen can weakly coordinate to Pd, forming a stable 5- or 6-membered palladacycle that arrests the cycle.

• Base Incompatibility: Standard Buchwald bases like NaOtBu are fatal to methyl esters.

Optimal System: Third-Generation Ligands

You need a ligand that binds Pd so tightly that the ester cannot displace it, and a base that is non-nucleophilic toward the carbonyl.

Component	Recommendation	Technical Rationale
Ligand	RuPhos (Secondary Amines) or BrettPhos (Primary Amines)	RuPhos is exceptional for preventing catalyst deactivation in the presence of heteroatoms. BrettPhos is required for primary amines to prevent double-arylation.
Base	Cs₂CO₃ (Cesium Carbonate)	This is the "Magic Base" for ester-containing substrates. It is strong enough to deprotonate the amine-Pd complex but too bulky/insoluble to attack the ester rapidly.
Solvent	t-Amyl Alcohol or Dioxane	t-Amyl alcohol helps solubilize Cs₂CO₃ better than Toluene.

Decision Logic for Amination

Figure 1: Decision tree for ligand selection in C-N coupling based on amine class, specifically protecting the methyl ester.

Module C: Heck & Sonogashira (C–C Bond Formation)

User Issue: "Reaction stalls or produces regioisomers."

Heck Reaction

The ortho-substituent forces the Pd to migrate.

• Solution: Use P(t-Bu)₃ (Tri-tert-butylphosphine). This extremely bulky, electron-rich ligand forces the Pd into a mono-ligated species [Pd(P(t-Bu)₃)], which is highly active for oxidative addition into hindered iodides.

• Additive: Add Ag₂CO₃ if standard bases fail; the silver acts as a halide scavenger, driving the cationic pathway which is often faster for hindered systems.

Sonogashira Coupling[2][3]

• Risk: Copper acetylides can sometimes attack esters.

• Solution: Copper-Free Sonogashira .

  • Catalyst: PdCl₂(MeCN)₂ + XPhos .

  • Base: Cs₂CO₃ in MeCN at 60°C.

  • Mechanism:[1][2][3][4][5][6][7][8][9] XPhos facilitates the transmetallation of the alkyne directly to Pd without needing a Copper co-catalyst.

Troubleshooting Guide (The "Black Box")

If your reaction fails, perform these diagnostic checks in order.

Symptom	Diagnostic Check	Remediation
No Reaction (SM Recovery)	Is the catalyst active?	Switch to a G3 Precatalyst . In situ mixing of Pd(OAc)₂ + Ligand is notoriously unreliable for hindered substrates.
Dehalogenation (Ar-I → Ar-H)	Check solvent dryness.	Water/Protons are quenching the Ar-Pd-L species. Use anhydrous solvents and increase the catalyst loading to speed up the desired cycle.
Ester Hydrolysis (Ar-COOMe → Ar-COOH)	Check Base.	You are likely using Hydroxide or Alkoxide. Switch immediately to K₃PO₄ or Cs₂CO₃ .
Homocoupling (Ar-Ar)	Check Oxygen levels.	Oxygen promotes homocoupling. Degas solvents thoroughly (Sparge with Argon for 15 mins).

Mechanism of Action: Why Bulky Ligands Work

Figure 2: The catalytic cycle highlighting where the ortho-ester creates resistance (Transmetallation) and how bulky ligands overcome it.

References

• Buchwald-Hartwig Amination Mechanisms & Ligands

  • Surry, D. S., & Buchwald, S. L. (2008). "Biaryl Phosphine Ligands in Palladium-Catalyzed Amination.

  • Source:

• Suzuki Coupling of Hindered Substrates

  • Martin, R., & Buchwald, S. L. (2008).

  • Source:

• Base Selection in Cross-Coupling

  • Miyaura, N. (2002). "Cross-Coupling Reactions: A Practical Guide." (Detailing Carbonate vs.

  • Source:

• Precatalyst Theory (G3/G4)

  • Bruno, N. C., et al. (2013).

  • Source:

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. The Direct Mechanocatalytic Suzuki–Miyaura Reaction of Small Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 4. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 5. Suzuki Coupling [organic-chemistry.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Methyl Esters [organic-chemistry.org]
• 8. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 9. chemrxiv.org [chemrxiv.org]

Technical Support Center: Preventing Dehalogenation of Methyl 2-Iodo-4-Methylbenzoate

Welcome to the technical support center for advanced organic synthesis. This guide is designed for researchers, chemists, and drug development professionals encountering the common but challenging side reaction of hydrodehalogenation, specifically when working with activated aryl iodides like methyl 2-iodo-4-methylbenzoate. Our goal is to provide you with the mechanistic understanding and practical, field-proven strategies to mitigate this issue, ensuring higher yields and product purity.

Frequently Asked Questions (FAQs)

Q1: What is hydrodehalogenation, and why is it a significant problem in my reaction?

Hydrodehalogenation is an undesired reductive side reaction where the halogen substituent on your aryl halide (in this case, iodine) is replaced by a hydrogen atom.[1] This leads to the formation of methyl 4-methylbenzoate as a major byproduct. This process is problematic for two primary reasons: it consumes your starting material, directly reducing the yield of your desired coupled product, and it introduces a byproduct that can be difficult to separate during purification due to similar polarity.

Q2: Why is my substrate, methyl 2-iodo-4-methylbenzoate, particularly prone to this side reaction?

The susceptibility of your substrate stems from two key factors:

• Halide Reactivity: The carbon-iodine bond is the weakest among the carbon-halogen bonds (C-I < C-Br < C-Cl). This makes aryl iodides highly reactive in oxidative addition to a low-valent metal catalyst (like Pd(0)), but also more susceptible to competing reductive cleavage.[2]

• Electronic Effects: The presence of the electron-withdrawing methyl ester group (-CO₂Me) ortho to the iodine atom decreases the electron density of the aromatic ring. Such electron-deficient aryl halides are known to be more prone to dehalogenation.[2]

Q3: What are the primary sources of the hydrogen atom in this unwanted reaction?

The unwanted hydrogen atom is typically scavenged from a hydride source within the reaction mixture. Common culprits include:

• Solvents: Protic solvents, especially alcohols like isopropanol or methanol, can act as hydride donors.[3]

• Bases: Strong alkoxide bases (e.g., sodium tert-butoxide) can be a direct source of hydrides or promote pathways that generate them.[1][4]

• Reagents & Water: Impurities in reagents or the presence of water can serve as proton sources that lead to dehalogenation, particularly if a competing reductive process is active.[2]

Troubleshooting Hub: A Systematic Approach to Eliminating Dehalogenation

If you are observing significant formation of the dehalogenated byproduct, a systematic, parameter-by-parameter optimization is the most effective approach. The following guide explains the causality behind each choice and provides actionable recommendations.

Caption: A logical workflow for troubleshooting dehalogenation.

The Catalyst-Ligand System: Accelerating the Right Pathway

Expertise & Causality: The choice of ligand is arguably the most critical factor in suppressing dehalogenation. The ligand's function is to modulate the electronic and steric environment of the palladium catalyst. A slow transmetalation or reductive elimination step in the desired catalytic cycle provides a larger window of opportunity for the dehalogenation side reaction to occur.[2] Bulky, electron-rich phosphine ligands or N-heterocyclic carbenes (NHCs) accelerate the reductive elimination step, ensuring the desired product is formed more rapidly than the dehalogenated byproduct.[1][2]

Recommendations:

• Avoid Simple Ligands: If you are using triphenylphosphine (PPh₃), switch immediately. It is often not effective enough to prevent this side reaction.

• Employ Specialized Ligands: Utilize bulky, electron-rich biarylphosphine ligands (often called "Buchwald ligands"). These are designed to promote challenging cross-coupling reactions.

• Use Pre-catalysts: Employing well-defined palladium pre-catalysts ensures the rapid and efficient generation of the active Pd(0) species, initiating the catalytic cycle promptly.

Table 1: Comparison of Ligand Classes for Mitigating Dehalogenation

Ligand Class	Examples	Mechanistic Advantage	Recommendation
Simple Phosphines	PPh₃, P(o-tol)₃	-	Not Recommended. Often too slow for challenging substrates.
Biarylphosphines	XPhos, SPhos, RuPhos	Highly Recommended. Steric bulk and electron-donating ability dramatically accelerate reductive elimination.[1][2][5]	Primary choice. Start with XPhos or SPhos in combination with a G2 or G3 pre-catalyst.
N-Heterocyclic Carbenes (NHCs)	IPr, IMes	Excellent Alternative. Strong σ-donors that form very stable Pd complexes, promoting high catalytic activity.[3][5]	Consider if biarylphosphines are not optimal.

Base Selection: Avoiding Hydride Contamination

Expertise & Causality: The base is not merely a proton scavenger; its properties can directly influence the reaction outcome. Strong alkoxide bases can undergo β-hydride elimination or act as hydride donors, feeding the dehalogenation pathway. Weaker, non-nucleophilic inorganic bases are generally a much safer choice.[1][4]

Recommendations:

• Avoid Strong Alkoxides: If using NaOt-Bu, K Ot-Bu, or other alkoxides, switch to a weaker base.[1]

• Use Inorganic Carbonates or Phosphates: Potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), or potassium phosphate (K₃PO₄) are excellent choices that minimize the risk of dehalogenation.[1][2] Ensure they are of high purity and anhydrous if required by the specific reaction.

Solvent System: Choosing an Inert Medium

Expertise & Causality: The solvent can be an active participant in dehalogenation. As mentioned, protic solvents are a primary source of hydrogen. Aprotic solvents are strongly preferred.

Recommendations:

• Prioritize Aprotic Solvents: Use solvents like toluene, 1,4-dioxane, or THF.[2][6] Some studies have shown that less polar solvents like toluene can outperform more polar aprotic solvents like DMF or dioxane in suppressing dehalogenation.[6]

• Ensure Anhydrous Conditions: Unless the specific protocol (like Suzuki) requires water, use rigorously dried solvents to minimize potential proton sources.

Temperature and Reaction Time: The Kinetic Control

Expertise & Causality: Dehalogenation, like most side reactions, can be favored at higher temperatures or over prolonged reaction times.[1] Running the reaction at the lowest temperature necessary for a reasonable rate of product formation is a key strategy for kinetic selectivity.

Recommendations:

• Optimize Temperature: Start at a moderate temperature (e.g., 80 °C) and only increase if the reaction is too slow. Avoid refluxing conditions unless necessary.[2]

• Monitor Reaction Progress: Closely follow the reaction's progress by TLC or LC-MS. Once the starting material is fully consumed, work up the reaction immediately.[1] Prolonged heating after completion will only serve to increase the formation of byproducts.

Preventative Strategies & Optimized Protocols

Being proactive is better than being reactive. The following protocol for a Suzuki-Miyaura coupling is designed from the outset to minimize the risk of dehalogenation with methyl 2-iodo-4-methylbenzoate.

A Robust Suzuki-Miyaura Protocol for Methyl 2-Iodo-4-Methylbenzoate

This protocol incorporates the best practices discussed above to favor the desired cross-coupling pathway.

Materials:

• Methyl 2-iodo-4-methylbenzoate (1.0 equiv)

• Arylboronic acid (1.2 - 1.5 equiv)

• XPhos Pd G3 (1-2 mol%)

• XPhos ligand (1-2 mol%, optional, to match Pd:L ratio if needed)

• Potassium Phosphate (K₃PO₄), powdered (2.0 - 3.0 equiv)

• Anhydrous Toluene

Procedure:

• Vessel Preparation: To a flame-dried Schlenk flask or reaction vial equipped with a magnetic stir bar, add methyl 2-iodo-4-methylbenzoate, the arylboronic acid, K₃PO₄, and the XPhos Pd G3 pre-catalyst.

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (Argon or Nitrogen) three times.

• Solvent Addition: Add anhydrous, degassed toluene via syringe.

• Degassing: Further degas the reaction mixture by bubbling argon through the solution for 10-15 minutes or by subjecting it to three freeze-pump-thaw cycles. This step is critical to remove dissolved oxygen.[7]

• Heating & Monitoring: Heat the reaction mixture to 80-100 °C with vigorous stirring.[2] Monitor the reaction progress every 1-2 hours using TLC or LC-MS.

• Workup: Upon completion (disappearance of the starting iodide), cool the reaction to room temperature. Dilute with an organic solvent like ethyl acetate, and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography.

Caption: The desired catalytic cycle versus the competing dehalogenation pathway.

References

• Arene, alkene or alkane synthesis by dehalogenation or reductive cleavage. Organic Chemistry Portal. [Link]

• Significant dehalogenation in stille coupling. Reddit r/Chempros. [Link]

• Palladium Catalyzed-Dehalogenation of Aryl Chlorides and Bromides Using Phosphite Ligands. ResearchGate. [Link]

• Sonogashira coupling. Wikipedia. [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Arene, alkene or alkane synthesis by dehalogenation or reductive cleavage [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. reddit.com [reddit.com]
• 7. benchchem.com [benchchem.com]